Mycotrienin II

• CAS: 11050-90-1

Core Science & Biosynthesis

Unraveling the Molecular Architecture of Mycotrienin II: A Technical Guide to Structure Elucidation

Abstract

Mycotrienin II, a member of the ansamycin family of antibiotics, presents a complex and intriguing molecular architecture. This guide provides a comprehensive, in-depth exploration of the multifaceted process of its structure elucidation. We will navigate through the critical series of experiments and data interpretation that were instrumental in piecing together its intricate framework. This document is intended for researchers, scientists, and professionals in drug development, offering not just a recounting of methods, but a rationale-driven narrative that underscores the scientific reasoning behind each step of the analytical journey.

Introduction: The Ansamycin Challenge

The ansamycins are a class of macrolactam antibiotics characterized by an aliphatic ansa chain bridging an aromatic nucleus.[1] This structural motif imparts significant biological activities, ranging from antibacterial and antifungal to antiviral and antitumor properties.[2][3] Mycotrienin II, isolated from Streptomyces rishiriensis, is a notable member of this family, sharing structural similarities with the trienomycins and ansatrienins.[4][5][6] The initial challenge in its characterization lay in deciphering the connectivity of its 21-membered macrocyclic lactam ring, the stereochemistry of its multiple chiral centers, and the nature of its unique side chain.[4] This guide will deconstruct the elucidation process, highlighting the synergy of various analytical techniques.

Foundational Analysis: Unveiling the Core Components

The journey to elucidate the structure of Mycotrienin II began with fundamental analytical techniques to determine its elemental composition and key functional groups.

Elemental Analysis and Mass Spectrometry: Defining the Molecular Formula

High-resolution mass spectrometry (HRMS) is a cornerstone of structure elucidation, providing the precise molecular weight and, consequently, the molecular formula. For Mycotrienin II, HRMS data established its molecular formula as C36H50N2O8.[7] This seemingly simple piece of information is critical, as it dictates the number and types of atoms that must be accounted for in the final structure, providing a fundamental constraint for all subsequent spectroscopic analysis.

Spectroscopic Groundwork: UV-Visible and Infrared Spectroscopy

• UV-Visible Spectroscopy: The UV-visible spectrum of Mycotrienin I (the oxidized quinone form of Mycotrienin II) showed characteristic absorptions, indicating the presence of a conjugated system, specifically a triene moiety within the ansa chain and a benzoquinone chromophore.[2][4] Mycotrienin II, the hydroquinone form, exhibits a shift in these absorption maxima. The interconversion between Mycotrienin I and II through oxidation and reduction, respectively, further supported the presence of a quinone/hydroquinone system.[4]

• Infrared (IR) Spectroscopy: IR spectroscopy provided crucial information about the functional groups present in the molecule. Characteristic absorption bands for hydroxyl (-OH), amine (N-H), ester (C=O), and amide (C=O) functionalities were identified, offering the first clues to the types of chemical bonds composing the structure.[4]

The Power of Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, in its various one- and two-dimensional forms, was the linchpin in assembling the molecular puzzle of Mycotrienin II. It allowed for the detailed mapping of the carbon skeleton and the proton environments, ultimately revealing the connectivity of the atoms.

¹H and ¹³C NMR: Assigning the Atoms

• ¹H NMR Spectroscopy: The proton NMR spectrum of Mycotrienin II revealed a complex array of signals, including those in the olefinic region, characteristic of the conjugated triene system. It also showed signals for methyl groups, methoxy protons, and various methine and methylene protons along the aliphatic chain.[4]

• ¹³C NMR Spectroscopy: The carbon-13 NMR spectrum complemented the proton data by providing the number of distinct carbon environments. Signals corresponding to carbonyl carbons (amide and ester), sp² carbons of the aromatic ring and the triene system, and sp³ carbons of the aliphatic chain and methyl groups were identified.[4]

2D NMR Techniques: Connecting the Pieces

While 1D NMR provides a list of parts, 2D NMR techniques reveal how those parts are connected.

• COSY (Correlation Spectroscopy): COSY experiments were instrumental in identifying proton-proton coupling networks. By tracing the correlations, it was possible to establish contiguous spin systems, effectively mapping out fragments of the molecule, such as the long aliphatic chain of the ansa bridge.[4][8]

• HMQC/HSQC (Heteronuclear Single Quantum Coherence): These experiments correlate directly bonded protons and carbons, allowing for the unambiguous assignment of a proton signal to its corresponding carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation): HMBC is arguably one of the most powerful tools for structure elucidation. It reveals long-range couplings between protons and carbons (typically over two to three bonds). This technique was critical for connecting the fragments identified by COSY. For instance, an HMBC correlation from an amide proton to a carbonyl carbon confirms the amide bond, while correlations from protons on the ansa chain to carbons in the aromatic ring establish the crucial bridge connections.[8][9][10]

The logical workflow of using these NMR techniques is a self-validating system. The fragments deduced from COSY are linked together using HMBC correlations, and the resulting structure must be consistent with all observed 1D and 2D NMR data, as well as the molecular formula from mass spectrometry.

Experimental Workflow: 2D NMR Analysis

Caption: Workflow for elucidating molecular structure using 2D NMR techniques.

Defining the Side Chain and Stereochemistry

A unique feature of Mycotrienin II is its N-acyl-D-alanine side chain attached as an ester to the macrocycle.[4][6]

Degradation and Derivatization

To determine the nature of the amino acid and the acyl group, chemical degradation was employed. Acid hydrolysis of Mycotrienin II yielded D-alanine.[4] Alkaline methanolysis liberated the intact N-acyl alanine moiety as its methyl ester.[6] This derivative was then compared to an authentic sample prepared from L-alanine and cyclohexanecarbonyl chloride, which unambiguously confirmed the D-configuration of the alanine and identified the acyl group as a cyclohexylcarbonyl moiety.[6] This was a novel finding for the ansamycin class of antibiotics.[4]

Elucidating the Stereochemistry of the Macrolide

Determining the relative and absolute stereochemistry of the multiple chiral centers in the ansa chain was a significant challenge. This was ultimately achieved through a combination of advanced NMR techniques (such as NOESY to determine through-space proton proximities), chemical correlation with related compounds of known stereochemistry (like the trienomycins), and, eventually, total synthesis.[6][11] The chemical correlation studies revealed that the mycotrienins share the same chiral architecture as the trienomycins, differing only in the oxidation state of the aromatic nucleus.[6]

Biosynthetic Insights from Isotope Labeling

To further validate the proposed structure and understand its formation in Streptomyces rishiriensis, isotope labeling studies were conducted. By feeding the organism with ¹³C-labeled precursors such as [1-¹³C]sodium acetate and [1-¹³C]sodium propionate and then analyzing the ¹³C NMR spectrum of the resulting Mycotrienin II, the origin of the carbon atoms in the polyketide backbone could be traced.[4] These experiments confirmed that the ansa chain is of polyketide origin, assembled from acetate and propionate units.[4] Further studies on the related ansatrienins showed that the cyclohexanecarboxylic acid moiety is derived from the shikimate pathway.[12][13]

Logical Flow of Structure Elucidation

Caption: The logical progression of experiments in the structure elucidation of Mycotrienin II.

Summary of Key Spectroscopic Data

The following table summarizes the critical data that collectively led to the structural assignment of Mycotrienin II.

Technique	Observation	Inference
HRMS	M+ peak corresponding to C36H50N2O8	Unambiguous molecular formula.[7]
UV-Vis	Absorption maxima characteristic of a conjugated triene and a hydroquinone.	Presence of a polyene system and an aromatic hydroquinone ring.[4]
IR	Absorptions for -OH, -NH, C=O (ester), and C=O (amide).	Confirmation of key functional groups.[4]
¹H NMR	Signals for olefinic protons, methoxy group, and aliphatic protons.	Defines the proton environment of the molecule.[4]
¹³C NMR	Signals for carbonyls, sp² carbons (aromatic and olefinic), and sp³ carbons.	Defines the carbon skeleton of the molecule.[4]
COSY	Correlation networks establishing proton-proton connectivities.	Elucidation of the ansa chain fragments.[4][8]
HMBC	Long-range correlations between protons and carbons.	Connection of the ansa chain to the aromatic core and the side chain to the macrolide.[8][9][10]
Chemical Degradation	Yielded D-alanine and N-cyclohexylcarbonyl-D-alanine methyl ester.	Identification of the unique side chain.[4][6]

Conclusion

The structure elucidation of Mycotrienin II is a testament to the power of a multi-pronged analytical approach. No single technique would have been sufficient to unravel its complex architecture. Instead, it was the careful and logical integration of data from mass spectrometry, UV-Vis and IR spectroscopy, a suite of 1D and 2D NMR experiments, and classical chemical degradation methods that allowed for the complete assignment of its planar structure, side chain, and stereochemistry. This in-depth understanding of its molecular framework is the essential foundation for any further research into its mechanism of action, structure-activity relationships, and potential as a therapeutic agent.

References

• Ansamycin antibiotics A discovery, classification, biosynthesis and biological activities. (n.d.). ResearchGate. Retrieved March 22, 2024, from [Link]

• Funayama, S., Okada, K., Iwasaki, K., Komiyama, K., & Umezawa, I. (1985). Structures of trienomycins A, B and C, novel cytocidal ansamycin antibiotics. The Journal of Antibiotics, 38(12), 1677–1682. [Link]

• Ansamycin. (2023, December 1). In Wikipedia. Retrieved March 22, 2024, from [Link]

• Wrona, I. E., Agouridas, V., & Panek, J. S. (2008). Design and synthesis of ansamycin antibiotics. Comptes Rendus Chimie, 11(11–12), 1483–1522. [Link]

• Sugita, M., Furihata, K., Seto, H., Otake, N., & Sasaki, T. (1982). The Structures of Myocotrienins I and II, a Novel Class of Ansamycin Antibiotic. Agricultural and Biological Chemistry, 46(4), 1111–1113. [Link]

• Funayama, S., Okada, K., Iwasaki, K., Komiyama, K., & Umezawa, I. (1985). STRUCTURES OF TRIENOMYCINS A, B AND C, NOVEL CYTOCIDAL ANSAMYCIN ANTIBIOTICS. The Journal of Antibiotics, 38(12), 1677-1682. [Link]

• Wu, T. S., Duncan, J., Tsao, S. W., Chang, C. J., Keller, P. J., & Floss, H. G. (1987). Biosynthesis of the ansamycin antibiotic ansatrienin (mycotrienin) by Streptomyces collinus. Journal of Natural Products, 50(1), 108–118. [Link]

• Key COSY and HMBC correlations used to determine the structure of compound 2. (n.d.). ResearchGate. Retrieved March 22, 2024, from [Link]

• Smith, A. B., 3rd, Wood, J. L., Wong, W., Gould, A. E., & Omura, S. (1996). (+)-Trienomycins A, B, C, and F and (+)-Mycotrienins I and II: Relative and Absolute Stereochemistry. Journal of the American Chemical Society, 118(35), 8308–8315. [Link]

• Funayama, S., Okada, K., Iwasaki, K., Komiyama, K., & Umezawa, I. (1985). STUDIES ON MYCOTRIENIN ANTIBIOTICS, A NOVEL CLASS OF ANSAMYCINS. The Journal of Antibiotics, 38(12), 1677-1682. [Link]

• Panek, J. S., Liu, P., & Wrona, I. E. (2001). Total Synthesis of (+)-Mycotrienol and (+)-Mycotrienin I: Application of Asymmetric Crotylsilane Bond Constructions. Journal of the American Chemical Society, 123(48), 12095–12102. [Link]

• Sugita, M., Natori, Y., Sueda, N., Furihata, K., Seto, H., & Otake, N. (1982). Studies on mycotrienin antibiotics, a novel class of ansamycins. III. The isolation, characterization and structures of mycotrienols I and II. The Journal of Antibiotics, 35(11), 1474–1479. [Link]

• Sugita, M., Natori, Y., Sasaki, T., Furihata, K., Shimazu, A., Seto, H., & Otake, N. (1982). Studies on mycotrienin antibiotics, a novel class of ansamycins. I. Taxonomy, fermentation, isolation and properties of mycotrienins I and II. The Journal of Antibiotics, 35(11), 1460–1466. [Link]

• Wu, T. S., Duncan, J., Tsao, S. W., Chang, C. J., Keller, P. J., & Floss, H. G. (1987). Biosynthesis of the Ansamycin Antibiotic Ansatrienin (Mycotrienin) by Streptomyces collinus. Journal of Natural Products, 50(1), 108–118. [Link]

• Key COSY and HMBC correlations observed in the spectra of compound 2 or 3. (n.d.). ResearchGate. Retrieved March 22, 2024, from [Link]

• Key COSY and HMBC correlations of compounds 1 and 2. (n.d.). ResearchGate. Retrieved March 22, 2024, from [Link]

• Mycotrienin (C36H50N2O8). (n.d.). PubChemLite. Retrieved March 22, 2024, from [Link]

• Key COSY and HMBC correlations of compounds 1 and 2. (n.d.). ResearchGate. Retrieved March 22, 2024, from [Link]

• Sugita, M., Sasaki, T., Furihata, K., Seto, H., & Otake, N. (1982). Studies on mycotrienin antibiotics, a novel class of ansamycins. II. Structure elucidation and biosynthesis of mycotrienins I and II. The Journal of Antibiotics, 35(11), 1467–1473. [Link]

• Sugita, M., Natori, Y., Sasaki, T., Furihata, K., Shimazu, A., Seto, H., & Otake, N. (1982). STUDIES ON MYCOTRIENIN ANTIBIOTICS, A NOVEL CLASS OF ANSAMYCINS. I. TAXONOMY, FERMENTATION, ISOLATION AND PROPERTIES OF MYCOTRIENINS I AND II. The Journal of Antibiotics, 35(11), 1460-1466. [Link]

• Sugita, M., Hiramoto, S., Ando, C., Sasaki, T., Furihata, K., Seto, H., & Otake, N. (1985). Studies on mycotrienin antibiotics, a novel class of ansamycins. IV. Microbial conversion of mycotrienin-II to mycotrienol-II, 34-hydroxymycotrienin-II and 22-O-beta-D-glucopyranosylmycotrienin-II by Bacillus megaterium. The Journal of Antibiotics, 38(6), 799–802. [Link]

• Important HMBC (H→C) and COSY ( ) data for compounds 1 and 2. (n.d.). ResearchGate. Retrieved March 22, 2024, from [Link]

• Yu, T. W., Müller, R., Müller, M., Zhang, X., Draeger, G., Kim, C. G., Leistner, E., & Floss, H. G. (1999). Biosynthesis of ansatrienin (mycotrienin) and naphthomycin. Identification and analysis of two separate biosynthetic gene clusters in Streptomyces collinus Tü 1892. European Journal of Biochemistry, 261(1), 98–107. [Link]

Sources

• 1. Ansamycin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 4. tandfonline.com [tandfonline.com]
• 5. guidechem.com [guidechem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. PubChemLite - Mycotrienin (C36H50N2O8) [pubchemlite.lcsb.uni.lu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Biosynthesis of the ansamycin antibiotic ansatrienin (mycotrienin) by Streptomyces collinus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

The Biosynthesis Pathway of Mycotrienin II: A Comprehensive Technical Guide

Executive Summary

Mycotrienin II (also known as Ansatrienin B) is a potent benzenic ansamycin antibiotic produced by Streptomyces collinus Tü 1892 and Streptomyces rishiriensis. Characterized by a 21-membered macrocyclic lactam ring, a conjugated triene motif, a hydroquinone core, and a unique cyclohexanecarbonyl-D-alanine (CHC-D-Ala) side chain, Mycotrienin II exhibits significant anticancer properties and inhibits osteoclastic bone resorption. This whitepaper provides an in-depth mechanistic deconstruction of its biosynthetic pathway, bridging genetic architecture with biochemical assembly, and outlines validated experimental protocols for pathway engineering.

Biosynthetic Gene Cluster (BGC) Architecture

The structural complexity of Mycotrienin II requires a highly coordinated biosynthetic gene cluster (BGC). In Streptomyces collinus, the ansatrienin/mycotrienin BGC spans over 100 kb and is functionally segregated into three distinct enzymatic systems[1]:

• Starter Unit Biosynthesis: Genes encoding the aminoshikimate pathway for 3-amino-5-hydroxybenzoic acid (AHBA) synthesis.

• Polyketide Assembly: A Type I modular polyketide synthase (PKS) responsible for macrocycle elongation and macrolactamization.

• Side Chain Assembly: Genes governing the reduction of shikimic acid to cyclohexanecarboxylic acid (CHC) and a Non-Ribosomal Peptide Synthetase (NRPS) for D-alanylation[2].

Stage 1: AHBA Starter Unit Formation

The biosynthesis of all ansamycins is predicated on the availability of the AHBA starter unit, which provides the aromatic core and the critical nitrogen atom required for eventual lactam ring closure[3].

Mechanistic Causality: Standard primary metabolism utilizes the shikimate pathway to generate aromatic amino acids. However, the mycotrienin BGC hijacks this metabolic flux via the aminoshikimate pathway . The terminal and most critical step is catalyzed by AHBA synthase , a pyridoxal phosphate (PLP)-dependent enzyme that aromatizes and dehydrates 5-deoxy-5-amino-3-dehydroshikimate into AHBA[1]. Without this specific starter unit, the downstream PKS machinery cannot initiate chain elongation, making AHBA synthase a prime target for pathway disruption.

Stage 2: Type I PKS Assembly and Macrolactamization

Once synthesized, AHBA is loaded onto the Type I PKS assembly line.

• Loading: An acyl-ACP ligase domain specifically recognizes and activates AHBA, transferring it to the acyl carrier protein (ACP) of the loading module[1].

• Elongation: The polyketide chain is elongated via sequential Claisen condensations. The PKS modules utilize malonyl-CoA and methylmalonyl-CoA as extender units. The characteristic triene motif (three conjugated double bonds) is formed by the precise action of dehydratase (DH) domains within specific elongation modules, which omit the enoylreductase (ER) step to preserve the double bonds.

• Macrolactamization: Chain termination is not catalyzed by a standard thioesterase. Instead, an amide synthase catalyzes an intramolecular nucleophilic attack by the AHBA-derived amine onto the C-terminal thioester of the fully extended polyketide chain. This releases the molecule from the PKS and forms the 21-membered pro-mycotrienin macrocycle[2].

Stage 3: Side Chain Assembly and Post-PKS Tailoring

The most distinct structural feature of Mycotrienin II is its CHC-D-Ala side chain attached at the C-11 hydroxyl group.

CHC-CoA Biosynthesis: The cyclohexanecarboxylic acid (CHC) moiety is synthesized from shikimic acid via a rare reductive branch of the shikimate pathway[4]. The gene chcA encodes 1-cyclohexenylcarbonyl-CoA reductase, an enzyme essential for catalyzing the reductive steps that convert shikimate-derived precursors into CHC-CoA[5].

NRPS-Mediated Assembly and Tailoring: A modular Non-Ribosomal Peptide Synthetase (NRPS) activates D-alanine and catalyzes peptide bond formation with CHC-CoA, yielding the CHC-D-Ala intermediate[2]. Finally, a dedicated post-PKS acyltransferase esterifies this side chain onto the C-11 position of the pro-mycotrienin macrocycle, yielding Mycotrienin II. (Note: Oxidation of the hydroquinone core to a quinone yields Mycotrienin I).

Caption: Logical flow of Mycotrienin II biosynthesis detailing starter unit, PKS, and side chain assembly.

Quantitative Analysis of Biosynthetic Components

To facilitate pathway engineering, Table 1 summarizes the core enzymatic domains, their substrates, and their functional outputs within the Mycotrienin II BGC.

Table 1: Key Biosynthetic Genes and Enzymatic Functions

Gene / Enzyme	Pathway Stage	Enzymatic Function	Primary Substrate	Product / Output
AHBA Synthase	Starter Unit	Aromatization / Dehydration	5-deoxy-5-amino-3-dehydroshikimate	3-amino-5-hydroxybenzoic acid (AHBA)
Acyl-ACP Ligase	PKS Loading	Substrate Activation	AHBA	AHBA-S-ACP
Type I PKS	Polyketide Elongation	Claisen Condensation & Reduction	Malonyl-CoA / Methylmalonyl-CoA	Fully extended linear polyketide
Amide Synthase	Macrolactamization	Intramolecular Amide Bond	Linear Polyketide	Pro-Mycotrienin Macrocycle
chcA	Side Chain Precursor	Alkene Reduction	1-cyclohexenylcarbonyl-CoA	Cyclohexanecarbonyl-CoA (CHC-CoA)
Modular NRPS	Side Chain Assembly	Peptide Bond Formation	CHC-CoA + D-Alanine	CHC-D-Ala
Acyltransferase	Post-PKS Tailoring	Esterification	Pro-Mycotrienin + CHC-D-Ala	Mycotrienin II

Experimental Methodologies for Pathway Elucidation

To definitively prove the causality of specific genes in the biosynthesis of Mycotrienin II, researchers utilize targeted gene disruption coupled with chemical complementation. This self-validating system ensures that the observed phenotypic loss is strictly due to the targeted genetic lesion and not polar effects[5].

Protocol: Validation of the chcA Gene via Disruption and Complementation

Objective: To confirm that chcA is the obligate reductase for the CHC-D-Ala side chain biosynthesis.

Step-by-Step Methodology:

• Vector Construction: Amplify homologous flanking regions upstream and downstream of the chcA gene from S. collinus genomic DNA. Clone these into a temperature-sensitive suicide vector (e.g., pKC1139) flanking an apramycin resistance cassette.

• Conjugation: Introduce the disruption plasmid into S. collinus via intergeneric conjugation from E. coli ET12567/pUZ8002.

• Selection of Double Crossovers: Grow exconjugants at the non-permissive temperature (37°C) under apramycin selection to force homologous recombination. Screen for double-crossover mutants (apramycin-resistant, vector-marker susceptible).

• Fermentation & Phenotypic Analysis: Ferment the ΔchcA mutant strain in production media for 5-7 days. Extract the broth with ethyl acetate and analyze via LC-MS. Result: Complete abolition of Mycotrienin II; accumulation of the bare pro-mycotrienin macrocycle.

• Chemical Complementation: Ferment the ΔchcA mutant again, but supplement the media with 2 mM exogenous cyclohexanecarboxylic acid (CHC) at 24 hours post-inoculation.

• Validation: Re-analyze the extract via LC-MS. Result: Restoration of Mycotrienin II production, definitively proving that chcA acts upstream of CHC formation and that the downstream NRPS machinery remains functional.

Caption: Experimental workflow for validating the chcA gene function via disruption and complementation.

References

• Chen, S., von Bamberg, D., Hale, V., Breuer, M., Hardt, B., Müller, R., Floss, H. G., Reynolds, K. A., & Leistner, E. (1999). "Biosynthesis of ansatrienin (mycotrienin) and naphthomycin. Identification and analysis of two separate biosynthetic gene clusters in Streptomyces collinus Tü 1892." European Journal of Biochemistry. 6

• Wang, H., et al. (2016). "d-Alanylation in the Assembly of Ansatrienin Side Chain Is Catalyzed by a Modular NRPS." ACS Chemical Biology. 2

• Reynolds, K.A., et al. (1998). "The shikimic acid pathway and polyketide biosynthesis." Journal of Industrial Microbiology and Biotechnology.4

• Cropp, T.A., et al. (2000). "Identification of a cyclohexylcarbonyl CoA biosynthetic gene cluster and application in the production of doramectin." Nature Biotechnology.5

• Floss, H.G., & Yu, T.W. (2012). "Biosynthesis of 3,5-AHBA-derived natural products." Natural Product Reports. 3

Sources

• 1. Biosynthesis of ansatrienin (mycotrienin) and naphthomycin. Identification and analysis of two separate biosynthetic gene clusters in Streptomyces collinus Tü 1892 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. experts.umn.edu [experts.umn.edu]
• 5. Identification of a cyclohexylcarbonyl CoA biosynthetic gene cluster and application in the production of doramectin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biosynthesis of ansatrienin (mycotrienin) and naphthomycin. Identification and analysis of two separate biosynthetic gene clusters in Streptomyces collinus Tü 1892 - PubMed [pubmed.ncbi.nlm.nih.gov]

Physicochemical Profiling and Mechanistic Workflows of Mycotrienin II (Ansatrienin B): A Technical Guide

Executive Summary

Mycotrienin II, widely referred to in pharmacological literature as Ansatrienin B, is a highly potent benzoquinone ansamycin originally isolated from Streptomyces rishirensis. Unlike broadly cytocidal agents, Mycotrienin II exhibits a nuanced and target-specific pharmacological profile. It functions as a selective translation inhibitor, a potent anti-inflammatory compound, and an inhibitor of osteoclastic bone resorption. This whitepaper provides an in-depth analysis of its physicochemical properties, elucidates its mechanism of action targeting eukaryotic elongation factor 1A (eEF1A), and outlines self-validating experimental protocols designed for researchers and drug development professionals.

Structural and Physicochemical Properties

The macrocyclic architecture of Mycotrienin II is the fundamental driver of its bioactivity. It features a triene-ansamycin core, a d-alanine side chain, and a critical p-hydroquinone moiety that dictates its unique interaction profile.

Table 1: Physicochemical Properties of Mycotrienin II

Property	Value	Causality & Pharmacological Significance
Molecular Formula	C₃₆H₅₀N₂O₈	Defines the complex macrocyclic ansamycin core structure.
Molecular Weight	638.8 g/mol	Falls within the optimal range for complex natural product inhibitors, balancing target affinity with cellular penetrance.
LogP	5.39 – 6.31	High lipophilicity enables rapid passive diffusion across lipid bilayers to reach intracellular targets.
H-Bond Donors	5	Facilitates critical target docking (e.g., the C-13 hydroxyl group interacting with eEF1A).
H-Bond Acceptors	8	Enhances aqueous solubility parameters and stabilizes the induced fit within target binding pockets.
Rotatable Bonds	5 – 6	Balances the inherent rigidity of the macrocycle with the flexibility required for target engagement.

Data synthesized from1[1] and .

Structural Causality: The biological activity of Mycotrienin II is highly sensitive to structural modifications. The C-13 hydroxyl group is absolutely essential for its translation-inhibitory function; oxidation of this group to a 13-keto derivative results in a complete loss of function (2)[2]. Furthermore, the p-hydroquinone moiety differentiates it from its structural analog trienomycin A, endowing Mycotrienin II with potent antifungal properties alongside its anticancer activity.

Mechanism of Action: The eEF1A Axis and Anti-Inflammatory Signaling

Mycotrienin II operates primarily by targeting eukaryotic elongation factor 1A (eEF1A). Mechanistically, the essential C-13 hydroxyl group of Mycotrienin II forms critical hydrogen bonds with the Arg300 and Glu302 residues of eEF1A. This binding event competitively blocks protein translation, leading to a highly selective suppression of TNF-α-induced inflammatory responses, specifically the surface expression of Intercellular Adhesion Molecule 1 (ICAM-1) (2)[2].

Table 2: Quantitative Biological Activity Profile

Target / Assay	IC₅₀ / Effective Concentration	Mechanistic Implication
TNF-α-induced ICAM-1	0.3 μM	Potent, selective translation inhibition via eEF1A blockade.
IL-1α-induced ICAM-1	3.1 μM	Demonstrates pathway selectivity over global, non-specific cellular toxicity.
Osteoclastic Bone Resorption	Low nanomolar range	Correlates with the diminished activity of immunopurified pp60c-src kinase.

Data synthesized from 2[2] and 3[3].

Fig 1: Mycotrienin II mechanism of action targeting eEF1A to suppress TNF-α-induced ICAM-1.

Experimental Methodologies: Self-Validating Protocols

To ensure high scientific integrity, assays evaluating Mycotrienin II must incorporate internal controls that distinguish specific pharmacological inhibition from generalized cytotoxicity.

Protocol 1: Evaluation of Translation Inhibition via ICAM-1 Surface Expression

This protocol leverages human lung carcinoma A549 cells, which are highly responsive to cytokine-induced ICAM-1 expression, making them an ideal model for assessing translation inhibitors (4)[4].

• Step 1: Cell Seeding and Acclimation Seed A549 cells at 2×105 cells/well in 6-well plates. Allow 24 hours for adherence. Causality: Proper adherence ensures baseline physiological states, preventing stress-induced translational stalling prior to drug exposure.

• Step 2: Pre-treatment with Mycotrienin II Treat cells with Mycotrienin II at varying concentrations (0.1 μM to 10 μM) for 1 hour. Causality: A 1-hour pre-treatment allows the highly lipophilic compound (LogP ~6.31) sufficient time to diffuse across the cell membrane and dock with intracellular eEF1A before the inflammatory stimulus is introduced.

• Step 3: Differential Cytokine Stimulation (The Self-Validating Step) Stimulate parallel wells with either TNF-α (10 ng/mL) or IL-1α (10 ng/mL) for 6 hours. Causality: This is the core self-validating mechanism. Mycotrienin II inhibits TNF-α-induced ICAM-1 at a much lower IC₅₀ (0.3 μM) than IL-1α-induced ICAM-1 (3.1 μM). If the compound were merely toxic, both pathways would collapse equally. Differential inhibition proves selective interference with specific ribotoxic stress pathways.

• Step 4: Protein Extraction and Western Blotting Lyse cells and perform Western blotting for ICAM-1 and β-actin. Causality: β-actin serves as a crucial control. Because it is a highly stable housekeeping protein, acute translation inhibition by Mycotrienin II will not deplete it within a 6-hour window. Stable β-actin levels validate that the disappearance of ICAM-1 is due to the blockade of de novo synthesis, not cell death.

• Step 5: Viability Counter-Screen Run a parallel MTT assay to confirm >95% cell viability at the effective IC₅₀ concentrations.

Fig 2: Self-validating workflow for assessing translation inhibition via ICAM-1 quantification.

Protocol 2: Osteoclastic Bone Resorption Inhibition Assay

Mycotrienin II is a potent inhibitor of osteoclast-mediated bone resorption, operating effectively in the low nanomolar range (3)[3].

• Step 1: Organ Culture Preparation Isolate fetal rat long bones and culture them in vitro.

• Step 2: Parathyroid Hormone (PTH) Stimulation Introduce PTH to stimulate osteoclast-mediated bone resorption.

• Step 3: Mycotrienin II Administration Apply Mycotrienin II at concentrations ranging from 1 nM to 100 nM.

• Step 4: Kinase Activity Quantification Immunopurify pp60c-src from the bone tissue and measure its kinase activity. Causality: Structure-activity relationship (SAR) studies indicate that the quinone/hydroquinone element and specific double bonds are crucial for this bioactivity. The observed inhibition of bone resorption directly correlates with diminished pp60c-src activity, providing a mechanistic validation for the phenotypic outcome.

References

• MDPI - Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse Pathways. 2

• PubMed - Mycotrienins. A New Class of Potent Inhibitors of Osteoclastic Bone Resorption. 3

• Cayman Chemical - Safety Data Sheet: Mycotrienin II.

• ResearchGate - Concentration dependence of the inhibitory effect of mycotrienin I and II. 4

• COCONUT Database - CNP0320451.4: Ansatrienin B. 1

Sources

• 1. CNP0320451.4 - COCONUT [coconut.naturalproducts.net]
• 2. Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse Pathways [mdpi.com]
• 3. Mycotrienins. A new class of potent inhibitors of osteoclastic bone resorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Unveiling the Antitumor Properties of Mycotrienin II: A Technical Guide to eEF1A Targeting and Translational Blockade

Executive Summary

Mycotrienin II, also known in the literature as Ansatrienin B, is a naturally occurring ansamycin antibiotic isolated from Streptomyces species[1]. While historically recognized primarily for its antifungal properties, advanced oncological research has repositioned Mycotrienin II as a highly potent anticancer agent. Structurally distinguished from its congener Trienomycin A by the presence of a p-hydroquinone moiety[2], Mycotrienin II exhibits a highly specialized mechanism of action. It operates at the critical intersection of protein synthesis inhibition and the suppression of tumor-promoting inflammatory signaling[3]. This whitepaper dissects the molecular mechanisms, structure-activity relationships (SAR), and the self-validating experimental protocols required to study this unique macrocycle.

Mechanistic Foundations: Dual-Targeting Efficacy

Unlike broad-spectrum cytotoxic agents that indiscriminately damage DNA, Mycotrienin II exerts its antitumor effects through a sophisticated, dual-pathway mechanism that starves cancer cells of essential proteins while dismantling their inflammatory support networks.

Pathway A: eEF1A-Mediated Translation Elongation Arrest

Mycotrienin II acts as a potent translation inhibitor by directly targeting eukaryotic elongation factor 1A (eEF1A)[3]. During normal protein synthesis, eEF1A facilitates the delivery of aminoacyl-tRNA to the ribosome. Mycotrienin II binds to the eEF1A complex, stabilizing the ternary complex on the ribosome. This prevents polysome runoff and effectively stalls actively translating ribosomes[4]. Because rapidly proliferating malignant cells possess an outsized dependency on sustained de novo protein synthesis, this translational arrest rapidly triggers apoptosis.

Pathway B: Suppression of TNF-α-Induced Inflammatory Responses

A defining hallmark of Mycotrienin II is its capacity to selectively block the translation of intercellular adhesion molecule-1 (ICAM-1) induced by pro-inflammatory cytokines such as TNF-α[5]. By preventing ICAM-1 expression strictly at the translational step, Mycotrienin II disrupts the inflammatory feedback loops within the tumor microenvironment without broadly shutting down global transcription[6].

Dual mechanism of Mycotrienin II targeting eEF1A and suppressing TNF-α signaling.

Quantitative Pharmacodynamics & Structure-Activity Relationship (SAR)

Ansamycin macrocycles exhibit vastly different biological profiles based on subtle structural variations[7]. The complete 3D geometry of the macrocycle maintains a delicate balance between rigidity and flexibility, dictating target binding affinity. The p-hydroquinone bridge in Mycotrienin II is critical for its dual antifungal and anticancer activity, whereas the nonredox active phenol in Trienomycin A restricts its activity solely to anticancer effects[8].

Table 1: Comparative Pharmacodynamics of Ansamycin Macrocycles

Compound	Primary Target	IC50 (Cancer Cell Lines)	Key Structural Feature	Biological Profile
Mycotrienin II (Ansatrienin B)	eEF1A / TNF-α signaling	~Nanomolar range	p-hydroquinone moiety	Antifungal, Anticancer, Anti-inflammatory
Trienomycin A	Cytotoxic (Target Unknown)	128 nM (HeLa cells)	Nonredox active phenol	Anticancer (No antifungal activity)
Cytotrienin A	eEF1A / MST-Krs	Nanomolar range	Triene motif	Anticancer, Apoptosis via JNK/p38

Experimental Methodologies: Self-Validating Protocols

To rigorously validate the mechanistic claims of Mycotrienin II, researchers must employ highly specific assays. As a Senior Application Scientist, I mandate the following self-validating protocols to ensure data integrity and establish direct causality between drug application and cellular response.

Protocol 1: Assaying eEF1A-Targeted Translation Inhibition via [3H]L-Leucine Pulse-Labeling

Causality & Rationale: Standard western blotting measures steady-state protein levels, which cannot distinguish between direct translation inhibition and accelerated protein degradation. Pulse-labeling with [3H]L-leucine exclusively quantifies de novo protein synthesis, providing incontrovertible evidence of ribosomal stalling[9].

Step-by-Step Workflow:

• Cell Preparation: Seed A549 human lung carcinoma cells in 6-well plates and culture until 70% confluent.

• Pre-treatment: Incubate cells with varying concentrations of Mycotrienin II (e.g., 0.1 to 10 µM) for 1 hour to allow intracellular accumulation and eEF1A binding.

• Pulse-Labeling: Introduce 1 µCi/mL of [3H]L-leucine into leucine-free media for exactly 2 hours.

• TCA Precipitation: Terminate translation by adding ice-cold 10% Trichloroacetic acid (TCA). This precipitates all newly synthesized macromolecules while leaving unincorporated free radioligand in solution.

• Quantification: Solubilize the acid-insoluble fraction in 0.1 N NaOH and measure incorporated radioactivity using a liquid scintillation counter. A dose-dependent reduction in counts per minute (CPM) confirms translational blockade[9].

Protocol 2: Differentiating Transcriptional vs. Translational Blockade of ICAM-1

Causality & Rationale: Many anti-inflammatory agents inhibit TNF-α signaling by blocking NF-κB-mediated transcription. To prove Mycotrienin II acts downstream at the translation step, one must simultaneously measure mRNA stability and protein expression[6].

Step-by-Step Workflow:

• Induction: Stimulate A549 cells with 10 ng/mL TNF-α in the presence or absence of Mycotrienin II for 6 hours.

• Bifurcated Analysis: Split the cell population into two parallel analytical streams.

• Transcriptional Validation (RT-qPCR): Extract total RNA, synthesize cDNA, and perform qPCR for ICAM-1 mRNA. Expected Result: mRNA levels remain elevated, proving transcription is unaffected.

• Translational Validation (Flow Cytometry): Stain the remaining intact cells with a fluorescently conjugated anti-ICAM-1 antibody. Analyze surface expression via flow cytometry. Expected Result: Cell-surface ICAM-1 is significantly depleted, confirming the blockade occurs exclusively during translation[5].

Experimental workflow validating the translational blockade of ICAM-1 by Mycotrienin II.

Translational Perspectives & Drug Development

The complex macrocyclic architecture of Mycotrienin II presents both a distinct pharmacological advantage and a synthetic challenge for drug development[2]. While its inherent drug-like properties allow for precise, high-affinity binding to eEF1A, the lengthy total synthesis required for similar ansamycins (often exceeding 30 linear steps) limits large-scale production[8].

Consequently, modern structure-activity relationship (SAR) studies are increasingly focused on designing simplified, conformationally restricted analogs (such as monoenomycin). These next-generation derivatives aim to retain the potent translational inhibitory properties of the parent compound while drastically improving synthetic accessibility and pharmacokinetic stability[2].

References

• Monoenomycin: A Simplified Trienomycin A Analogue That Manifests Anticancer Activity - PMC. nih.gov.
• Ansatrienin B (Mycotrienin II) | Antibiotic. medchemexpress.com.
• Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse P
• Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse P
• Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners. rsc.org.
• Cardenolide Aglycones Inhibit Tumor Necrosis Factor α-Induced Expression of Intercellular Adhesion Molecule-1 at the Transl
• Monoenomycin: A Simplified Trienomycin A Analogue That Manifests Anticancer Activity | ACS Medicinal Chemistry Letters. acs.org.
• 14-3-3 Proteins Regulate the Second Wave of Rac1 Activ
• Details of a Researcher - Imoto, Masaya - Keio University. keio.ac.jp.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Monoenomycin: A Simplified Trienomycin A Analogue That Manifests Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Details of a Researcher - Imoto, Masaya [k-ris.keio.ac.jp]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00004K [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]

Mycotrienin II as a potent inhibitor of osteoclastic bone resorption

An In-Depth Technical Guide on Mechanistic Insights, Structure-Activity Relationships, and Experimental Validation

Executive Summary

The regulation of osteoclast-mediated bone resorption is a critical frontier in the treatment of skeletal diseases such as osteoporosis, Paget's disease, and bone metastases. While conventional antiresorptives (e.g., bisphosphonates) dominate the clinical landscape, the discovery of novel pharmacophores provides essential tools for dissecting bone biology. Mycotrienin II (also known as Ansatrienin B), a benzoquinone ansamycin antibiotic isolated from Streptomyces rishirensis, represents a highly potent, multi-targeted inhibitor of osteoclast function[1].

Operating in the low nanomolar range, Mycotrienin II disrupts bone resorption not through direct cytotoxicity at therapeutic doses, but by intercepting critical intracellular signaling and translational pathways—specifically targeting the non-receptor tyrosine kinase pp60c-src and pro-inflammatory protein synthesis[2]. This whitepaper provides a comprehensive technical synthesis of its chemical biology, mechanisms of action, and the rigorous experimental protocols required to validate its efficacy.

Chemical Profile and Structure-Activity Relationship (SAR)

Mycotrienin II (CAS: 82189-04-6; Molecular Formula: C36H50N2O8) is an ansamycin antibiotic characterized by a macrocyclic ring structure containing a quinone/hydroquinone moiety[3]. Understanding its Structure-Activity Relationship (SAR) is fundamental for drug development professionals looking to utilize its scaffold for next-generation antiresorptives.

Early pharmacological studies demonstrated that the mechanism of action is not merely a byproduct of the oxygen-scavenging capacity of its hydroquinone moiety. Simple antioxidants like vitamin K or 2,6-dimethyl-p-benzoquinone fail to replicate its antiresorptive effects[1]. Instead, specific stereochemical and structural features dictate its biological activity.

Table 1: Structure-Activity Relationship (SAR) of Mycotrienin II

Structural Feature	Position	Impact on Bioactivity
Quinone/Hydroquinone element	C-19	Crucial for full bioactivity; required for target binding[1].
Conjugated double bonds	C-4, C-6, C-8	Essential for osteoclast inhibition and macrocyclic conformation[1].
Acyl chain (cyclohexanecarbonylalanyl)	C-11	Critical for cellular uptake and downstream cytotoxicity[4].
Substitutions	C-22	Well tolerated; represents an optimal site for synthetic modification or fluorophore tagging[1].

Mechanisms of Action: Dual-Targeting the Osteoclast

Mycotrienin II exerts its antiresorptive effects through a dual-mechanism approach, making it a uniquely powerful tool compound.

A. Inhibition of pp60c-src Tyrosine Kinase

Osteoclasts are highly specialized multinucleated cells that degrade bone matrix. To function, they must polarize and form a "ruffled border"—a highly folded membrane domain that secretes protons and proteases. The formation of this structure is strictly dependent on the non-receptor tyrosine kinase pp60c-src . Mycotrienin II significantly diminishes the activity of pp60c-src in bone tissue, effectively paralyzing the osteoclast's ability to resorb bone without immediately inducing apoptosis[1].

B. Suppression of Translation and ICAM-1 Expression

Beyond kinase inhibition, Mycotrienin II acts as a direct inhibitor of eukaryotic translation. It specifically blocks L-leucine incorporation during the protein synthesis stage[2]. In the context of bone remodeling, this translational blockade prevents the expression of Intercellular Adhesion Molecule-1 (ICAM-1) induced by pro-inflammatory cytokines like TNF-α and IL-1α[4]. By suppressing ICAM-1, Mycotrienin II disrupts the inflammatory feedback loops that chronically hyperactivate osteoclasts.

Fig 1: Mechanism of Mycotrienin II inhibiting PTH-stimulated osteoclastic bone resorption.

Experimental Methodologies: Validating Osteoclast Inhibition

To ensure scientific integrity, the efficacy of Mycotrienin II must be validated using self-validating experimental systems. The following protocols detail the causality behind the experimental choices required to quantify its antiresorptive properties.

Protocol 1: Fetal Rat Long Bone Resorption Assay (45Ca Release)

Causality & Rationale: Isolated osteoclasts often lose their resorptive capacity rapidly in vitro. Using 19-day-old fetal rat long bones preserves the complex 3D microenvironment. Because Parathyroid Hormone (PTH) receptors are located on osteoblasts (not osteoclasts), an intact co-culture system is mandatory to observe PTH-stimulated, osteoclast-mediated resorption[4]. Calcium-45 (45Ca) is used as a tracer because bone matrix is heavily mineralized with calcium; its release into the media serves as a direct, quantifiable proxy for matrix degradation.

Step-by-Step Methodology:

• Isotope Labeling: Inject pregnant Sprague-Dawley rats with 45Ca to pre-label the fetal skeletons in vivo, or label explanted bones in vitro prior to the assay.

• Explantation: Aseptically dissect the radii and ulnae from 19-day-old fetuses.

• Pre-incubation: Culture bones for 24 hours in BGJb medium to allow clearance of loosely bound, non-incorporated 45Ca.

• Treatment Application: Transfer bones to fresh media supplemented with 10−8 M human PTH (hPTH 1-34) to stimulate resorption. Introduce Mycotrienin II across a concentration gradient ( 10−9 to 10−5 M)[4].

• Self-Validating Controls: Include a vehicle-only negative control (baseline resorption) and a known Src-inhibitor positive control (e.g., Herbimycin A) to establish the assay's dynamic range.

• Incubation & Quantification: Incubate for 5 days. Aspirate the culture medium and dissolve the remaining bone in trichloroacetic acid (TCA). Measure 45Ca in both the media and the bone lysates using liquid scintillation counting.

• Data Normalization: Calculate the percentage of total 45Ca released. Express results as a Treated/Control (T/C) ratio to normalize biological variability between different rat litters[4].

Fig 2: Step-by-step workflow for the fetal rat long bone 45Ca release resorption assay.

Protocol 2: Immunopurification and pp60c-src Kinase Assay

Causality & Rationale: To prove that the macroscopic reduction in bone resorption is tied to molecular kinase inhibition, pp60c-src must be isolated directly from the specific tissue context (bone) rather than relying solely on recombinant proteins. This ensures the kinase retains its native post-translational modifications.

Step-by-Step Methodology:

• Tissue Lysis: Homogenize treated and untreated fetal rat long bones in ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

• Immunoprecipitation: Incubate lysates with a monoclonal anti-pp60c-src antibody, followed by capture on Protein A/G agarose beads.

• Kinase Reaction: Wash the beads and resuspend in kinase assay buffer containing a specific Src peptide substrate and[γ-32P]ATP. Introduce Mycotrienin II to the reaction mixture.

• Quantification: Spot the reaction onto phosphocellulose paper, wash extensively with phosphoric acid to remove unreacted ATP, and quantify 32P incorporation via scintillation counting to determine the IC50[2].

Quantitative Data Summary

The multi-targeted potency of Mycotrienin II is reflected in its low nanomolar inhibitory concentrations across various biological assays. Table 2 consolidates the critical quantitative metrics required for pharmacological benchmarking.

Table 2: Comparative IC50 Values of Mycotrienin II

Biological Target / Process	Experimental Model	IC50 Value
Parathyroid hormone-induced bone resorption	Fetal rat long bones (45Ca release)	21 nM [5]
pp60c-src tyrosine kinase activity	Immunopurified bone extracts	~50 nM [2]
Protein translation (L-leucine incorporation)	A549 human lung carcinoma cells	58 nM [5]
TNF-α-induced ICAM-1 expression	A549 human lung carcinoma cells	300 nM [5]

Conclusion

Mycotrienin II stands out as a highly potent, multifaceted inhibitor of osteoclastic bone resorption. By simultaneously suppressing pp60c-src tyrosine kinase activity—essential for osteoclast ruffled border formation—and acting as a potent translation inhibitor that blunts pro-inflammatory ICAM-1 expression, it disrupts both the structural machinery and the signaling environment of the osteoclast. For drug development professionals, the well-tolerated C-22 position on its ansamycin macrocycle offers a promising site for chemical derivatization, paving the way for targeted antiresorptive therapies with reduced systemic toxicity.

References

• Title: Mycotrienins. A New Class of Potent Inhibitors of Osteoclastic Bone Resorption.
• Title: mycotrienin II 82189-04-6 wiki Source:Guidechem URL
• Title: Ansatrienin B Product Data Sheet Source:BioAustralis URL
• Title: Concentration dependence of the inhibitory effect of mycotrienin I and mycotrienin II on bone resorption Source:ResearchGate URL
• Title: Ansatrienin B - Product Information Source:Cayman Chemical URL

Sources

• 1. Mycotrienins. A new class of potent inhibitors of osteoclastic bone resorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. bioaustralis.com [bioaustralis.com]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [guidechem.com]

Protocols & Analytical Methods

Application Note: Mycotrienin II (Ansatrienin B) as a Next-Generation ADC Payload

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary & Rationale

The development of Antibody-Drug Conjugates (ADCs) has historically relied heavily on tubulin-targeting payloads (e.g., MMAE, MMAF, DM1). However, the emergence of acquired resistance—often mediated by efflux pumps or altered tubulin dynamics—necessitates the exploration of toxins with novel mechanisms of action.

Mycotrienin II (also known as Ansatrienin B) is a benzoquinone ansamycin antibiotic isolated from Streptomyces species 1. It has recently garnered significant attention as a highly potent ADC toxin due to its unique ability to bypass traditional resistance pathways by directly inhibiting protein translation and inducing apoptosis at nanomolar concentrations 1. This application note details the mechanistic paradigm, quantitative profiling, and self-validating protocols for conjugating and evaluating Mycotrienin II in targeted therapeutics.

Mechanistic Paradigm: Targeting eEF1A

Unlike traditional payloads, Mycotrienin II functions as a direct translation inhibitor by targeting eukaryotic elongation factor 1A (eEF1A) 2.

• Structural Causality: The C-13 hydroxyl group of Mycotrienin II forms critical hydrogen bonds with the Arg300 and Glu302 residues of eEF1A 2. This specific engagement locks the elongation factor, preventing the delivery of aminoacyl-tRNAs to the ribosome.

• Downstream Effects: This interaction leads to a potent translation blockade, notably suppressing TNF-α-induced ICAM-1 expression at sub-micromolar concentrations 2, 3. The resulting ribotoxic stress triggers rapid apoptosis. Furthermore, Mycotrienin II exhibits profound inhibition of osteoclast-mediated bone resorption, showing half-maximal inhibition in the low nanomolar range 4.

Figure 1: Intracellular mechanism of action of Mycotrienin II-based ADCs.

Quantitative Pharmacological Profile

To establish baseline expectations for ADC payload efficacy, the following table summarizes the in vitro pharmacological parameters of free Mycotrienin II across various assays.

Compound	Target / Mechanism	Assay Model	IC50 / Activity	Reference
Mycotrienin II	Translation (L-leucine incorp.)	A549 Human Lung Carcinoma	58 nM	5
Mycotrienin II	eEF1A (TNF-α pathway)	TNF-α-induced ICAM-1 expression	0.3 μM	2, 3
Mycotrienin II	eEF1A (IL-1α pathway)	IL-1α-induced ICAM-1 expression	3.1 μM	2
Mycotrienin II	Osteoclast Activity	Fetal rat long bone resorption	21 nM	4

Experimental Protocols

Protocol A: Site-Specific Conjugation via Interchain Disulfides

This protocol utilizes a Maleimide-Val-Cit-PAB-Mycotrienin II linker-toxin construct.

Causality & Logic:

• Why partial reduction? IgG1 antibodies contain four interchain disulfide bonds. Fully reducing them yields 8 free thiols, which can destabilize the antibody. Using a precise molar ratio of TCEP (Tris(2-carboxyethyl)phosphine) breaks only the highly accessible interchain disulfides, allowing us to target a historically optimal Drug-to-Antibody Ratio (DAR) of ~4.

• Why Val-Cit-PAB? The valine-citrulline dipeptide is highly stable in systemic circulation but is rapidly cleaved by Cathepsin B in the lysosome. The PAB (p-aminobenzyl alcohol) spacer then self-immolates, releasing structurally unmodified, fully active Mycotrienin II into the cytosol.

Step-by-Step Methodology:

• Preparation: Buffer exchange the monoclonal antibody (mAb) into Conjugation Buffer (50 mM PBS, 1 mM EDTA, pH 7.4) to a final concentration of 5 mg/mL.

• Partial Reduction: Add 2.2 molar equivalents of TCEP to the mAb. Incubate at 37°C for 2 hours under gentle agitation.

  • Self-Validation Check: Quantify free thiols using an Ellman’s reagent (DTNB) assay. A successful reduction should yield ~4.0 to 4.5 free thiols per mAb.

• Conjugation: Dissolve the Maleimide-Val-Cit-PAB-Mycotrienin II construct in anhydrous DMSO (ensure DMSO does not exceed 10% of the final reaction volume to prevent mAb denaturation). Add the linker-toxin at a 1.5 molar excess relative to the measured free thiols. Incubate at 4°C for 1 hour.

• Quenching: Quench unreacted maleimide groups by adding a 5-fold molar excess of N-acetylcysteine. Incubate for 15 minutes at room temperature.

• Purification: Remove free toxin and quenching agent using Size Exclusion Chromatography (SEC) or Tangential Flow Filtration (TFF) against formulation buffer (e.g., 20 mM Histidine, 8% Sucrose, pH 6.0).

• Characterization (DAR Analysis): Analyze the conjugate via Hydrophobic Interaction Chromatography (HIC-HPLC).

  • Causality: Because Mycotrienin II is highly hydrophobic, antibodies with higher payload numbers will elute later. This provides a direct, quantitative measurement of the DAR distribution, validating the homogeneity of the conjugation.

Figure 2: Workflow for the synthesis and characterization of Mycotrienin II ADCs.

Protocol B: In Vitro Cytotoxicity & Target Validation

This protocol outlines a self-validating system to ensure the observed cytotoxicity is strictly mediated by targeted ADC internalization, rather than premature linker cleavage or non-specific uptake.

Causality & Logic:

• Dual Cell-Line Setup: Testing the ADC simultaneously on an Antigen-Positive (Ag+) and an Antigen-Negative (Ag-) cell line proves targeted delivery. If both lines die equally, the linker is unstable.

• ATP-Based Viability Assay: Because Mycotrienin II halts translation, cellular ATP depletion occurs rapidly before morphological apoptosis is visible. Luminescent ATP assays (e.g., CellTiter-Glo) provide the highest sensitivity for this specific MOA.

Step-by-Step Methodology:

• Cell Seeding: Seed Ag+ and Ag- cell lines into opaque 96-well plates at 5,000 cells/well in 90 µL of complete growth medium. Incubate overnight at 37°C, 5% CO2.

• Treatment Preparation: Prepare 10-point, 3-fold serial dilutions of the following test articles in culture medium:

  • Test: Mycotrienin II-ADC

  • Control 1: Isotype-matched non-binding ADC (Validates that toxicity requires specific antigen binding).

  • Control 2: Free Mycotrienin II (Validates that both cell lines are inherently susceptible to eEF1A inhibition).

• Dosing: Add 10 µL of the 10X drug dilutions to the corresponding wells. The final concentration range should span from 100 nM down to 0.005 nM.

• Incubation: Incubate the plates for 96 hours. (Translation inhibitors often require 72-96 hours to manifest complete cell death compared to rapid DNA-damaging agents).

• Viability Readout: Equilibrate plates to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent per well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal.

• Data Analysis: Read luminescence on a microplate reader. Normalize data against untreated control wells (100% viability) and plot using a 4-parameter logistic non-linear regression model to determine the IC50. A successful ADC will show a sub-nanomolar IC50 in the Ag+ line and >100-fold reduced potency in the Ag- line.

References

• anti-tumor antibiotics | MedChemExpress (MCE) Life Science Reagents. MedChemExpress.1

• Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse Pathways. MDPI. 2

• Concentration dependence of the inhibitory effect of mycotrienin I and... ResearchGate. 3

• Mycotrienins. A New Class of Potent Inhibitors of Osteoclastic Bone Resorption. PubMed / J Biol Chem. 4

• Ansatrienin B (Mycotrienin II) | Antibiotic | CAS 82189-04-6. InvivoChem. 5

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Mycotrienins. A new class of potent inhibitors of osteoclastic bone resorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ansatrienin B (Mycotrienin II) | Antibiotic | CAS 82189-04-6 | 美国InvivoChem [invivochem.cn]

Technical Notes & Optimization

Mycotrienin II (Ansatrienin B) Technical Support & Troubleshooting Center

Welcome to the Technical Support Center for Mycotrienin II (also known as Ansatrienin B, CAS: 82189-04-6). Mycotrienin II is a potent ansamycin antibiotic and antitumor agent characterized by a unique macrocyclic "ansa" bridge containing a conjugated triene motif[1][2]. While its complex structure confers potent bioactivity, it also introduces significant stability challenges in solution.

This guide is designed for researchers and drug development professionals to troubleshoot degradation issues, understand the mechanistic causality behind handling requirements, and implement self-validating protocols for long-term stability.

Part 1: Core Causality of Degradation

To effectively handle Mycotrienin II, you must first understand why it degrades. The molecule's instability is driven by three primary structural vulnerabilities:

• The Triene Motif (C4, C6, C8): The three conjugated double bonds in the ansa bridge are highly susceptible to UV/Visible light-induced photoisomerization (trans-cis conversion), which rapidly abolishes biological activity[2].

• The Hydroquinone/Phenolic Core: Like many ansamycins, the aromatic core is prone to auto-oxidation in the presence of dissolved oxygen, leading to the formation of inactive quinone derivatives and subsequent polymerization[3].

• The Macrolactam Ring: The amide/ester linkages are vulnerable to base- or acid-catalyzed hydrolysis in aqueous environments, particularly at pH < 5 or > 8[3].

Fig 1. Primary degradation pathways of Mycotrienin II in solution.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my Mycotrienin II stock solution in DMSO turn darker and lose bioactivity over time? Causality: DMSO is highly hygroscopic and absorbs atmospheric moisture over time, introducing water that initiates hydrolysis. Furthermore, if the DMSO is not degassed, dissolved oxygen promotes the auto-oxidation of the conjugated triene system and the phenolic moieties[1]. Solution: Always use anhydrous, HPLC-grade DMSO. Purge the solvent with an inert gas (Argon or Nitrogen) prior to dissolution to displace oxygen[1].

Q2: Can I prepare my working aliquots in aqueous assay buffers for long-term storage? Causality: No. Mycotrienin II has poor aqueous solubility and is highly prone to hydrolytic degradation in aqueous media. The macrolactam ring acts as a strained ester/amide that will hydrolyze rapidly, especially if the buffer pH deviates from neutrality[3]. Solution: Maintain stock solutions in 100% organic solvent (DMSO, DMF, or Ethanol)[4]. Only spike the compound into aqueous assay buffers immediately prior to the experiment, ensuring the final organic solvent concentration remains below 1% to prevent precipitation.

Q3: Is it necessary to protect Mycotrienin II from light during routine benchwork? Causality: Absolutely. The conjugated triene motif (C4, C6, C8) acts as a strong chromophore. Exposure to ambient laboratory fluorescent lighting or sunlight induces rapid photoisomerization, converting the active trans double bonds into inactive cis configurations[2]. Solution: Handle solutions in amber glass vials or wrap tubes in aluminum foil. Perform sensitive assays under low-light conditions.

Part 3: Quantitative Stability Profiles

The following table summarizes the expected stability of Mycotrienin II under various environmental conditions. Use this data to benchmark your own storage protocols.

Solvent / Matrix	Temperature	Light Exposure	Oxygen Status	Estimated Half-Life ( t1/2​ )	Primary Degradation Mechanism
Anhydrous DMSO	-80°C	Dark	Degassed (Ar)	> 12 Months	None (Stable)
Anhydrous DMSO	-20°C	Dark	Ambient O2	~ 3-6 Months	Slow Oxidation
Ethanol (100%)	+4°C	Dark	Ambient O2	~ 2-4 Weeks	Oxidation / Solvolysis
Aqueous Buffer (pH 7.4)	+37°C	Ambient Light	Ambient O2	< 4 Hours	Photoisomerization & Hydrolysis
Aqueous Buffer (pH 2.0)	+25°C	Dark	Ambient O2	< 1 Hour	Acid-Catalyzed Hydrolysis

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must include an internal validation step. Do not assume your compound is intact simply because it was stored at -20°C.

Protocol A: Preparation of Stable Mycotrienin II Stock Solutions

This workflow incorporates a mandatory Quality Control (QC) step to validate the integrity of the stock before committing it to long-term storage.

Step-by-Step Methodology:

• Solvent Degassing: Transfer anhydrous, HPLC-grade DMSO (or Ethanol) into a septum-sealed vial. Sparge the solvent with Argon gas for 15 minutes to displace dissolved oxygen[1].

• Temperature Equilibration: Remove the lyophilized Mycotrienin II solid (stored at -20°C) from the freezer. Allow it to equilibrate to room temperature in a desiccator for 30 minutes before opening. Causality: Opening cold vials causes atmospheric moisture to condense on the powder, accelerating future hydrolysis.

• Dissolution: Inject the degassed solvent directly into the product vial to achieve the desired stock concentration (e.g., 10 mM). Swirl gently; do not vortex vigorously to avoid aerating the solution.

• QC Validation (Self-Validation Step): Withdraw a 5 µL aliquot and dilute in mobile phase for immediate HPLC-UV analysis (See Protocol B) to confirm >95% purity at baseline.

• Aliquoting: Dispense single-use aliquots into amber glass vials. Blanket the headspace of each vial with Argon gas before sealing tightly.

• Cryopreservation: Flash-freeze the aliquots in liquid nitrogen and transfer to a -80°C freezer for long-term storage.

Fig 2. Self-validating workflow for preparing stable Mycotrienin II stock solutions.

Protocol B: HPLC-UV Method for Stability Monitoring

To confidently differentiate intact Mycotrienin II from its degradation products, use this stability-indicating HPLC method[5][6].

Step-by-Step Methodology:

• System Setup: Equip an HPLC system with a Diode Array Detector (DAD) or UV detector. Use a standard C18 reverse-phase column (e.g., 250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Solvent A: Ultrapure Water with 0.1% Trifluoroacetic acid (TFA).

  • Solvent B: HPLC-grade Acetonitrile with 0.1% TFA.

  • Causality: TFA maintains a low pH to keep the phenolic hydroxyls protonated, ensuring sharp peak shapes and preventing peak tailing[6][7].

• Gradient Elution: Run a linear gradient from 20% B to 80% B over 20 minutes at a flow rate of 1.0 mL/min.

• Detection: Monitor absorbance at 254 nm and 280 nm . The triene motif of Mycotrienin II absorbs strongly in this range.

• Self-Validation (Forced Degradation Control): To ensure your method actually separates degradation products from the parent peak, create a "stressed control." Take a 10 µM solution of Mycotrienin II, expose it to direct UV light for 2 hours, and inject it. You should observe a decrease in the parent peak and the emergence of new peaks (cis-isomers or oxidized species) at different retention times[5][7].

Part 5: References

• RSC Publishing. "Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners." RSC Advances. Available at: [Link]

• Google Patents. "WO2003086381A1 - Ansamycin formulations and methods for producing and using same." Google Patents. Available at:

• NIH PMC. "HPLC METHOD DEVELOPMENT, VALIDATION AND IMPURITY CHARACTERIZATION FOR AN ANTITUMOR HSP90 INHIBITOR." National Institutes of Health. Available at:[Link]

• MDPI. "State of the Art on Developments of (Bio)Sensors and Analytical Methods for Rifamycin Antibiotics Determination." MDPI. Available at: [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00004K [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. mycotrienin II CAS#: 82189-04-6 [m.chemicalbook.com]
• 5. WO2003086381A1 - Ansamycin formulations and methods for producing and using same - Google Patents [patents.google.com]
• 6. Ansamycin|Research Grade|Inhibitor [benchchem.com]
• 7. HPLC METHOD DEVELOPMENT, VALIDATION AND IMPURITY CHARACTERIZATION FOR AN ANTITUMOR HSP90 INHIBITOR -- PU-H71 (NSC 750424) - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting Mycotrienin II experimental variability

Welcome to the Technical Support Center for Mycotrienin II (Ansatrienin B) . As a Senior Application Scientist specializing in macrocyclic natural products and translation inhibitors, I have designed this portal to help you troubleshoot the notorious experimental variability associated with this ansamycin antibiotic.

Mycotrienin II is a potent inhibitor of eukaryotic translation and osteoclastic bone resorption. However, its complex molecular architecture—featuring a delicate hydroquinone/quinone-like moiety and conjugated triene system—makes it highly susceptible to environmental degradation and context-dependent biological effects.

Below, you will find our advanced troubleshooting desk, quantitative reference data, validated protocols, and mechanistic pathway visualizations to ensure your assays yield reproducible, publication-quality data.

Critical Troubleshooting Desk (FAQs)

Q: I am observing significant batch-to-batch variability and a gradual loss of compound potency in my in vitro assays. What is causing this? A: The causality behind this artifact is almost always oxidative degradation and poor aqueous solubility. Mycotrienin II contains conjugated double bonds and a redox-sensitive core that rapidly degrades when exposed to oxygen in aqueous environments[1].

• The Fix: Stock solutions must be prepared in anhydrous DMSO or DMF, strictly purged with an inert gas (such as argon or nitrogen), and stored in aliquots at -20°C[1][2]. Never store working dilutions in aqueous buffers. Dilute the compound into your cell culture media immediately before application.

Q: Why does Mycotrienin II show high nanomolar potency in some cancer cell lines but requires micromolar doses in others? A: This variability is rooted in the differential expression of its primary target isoforms. Mycotrienin II inhibits protein synthesis by selectively binding to the eukaryotic elongation factor 1A (eEF1A) ternary complex (eEF1A·GTP·aminoacyl-tRNA)[3]. However, eEF1A exists as two distinct isoforms: eEF1A1 and eEF1A2.

• The Fix: Check your cell line's expression profile. eEF1A2 (often overexpressed in specific tumors and mature tissues) exhibits a 7-fold slower GDP dissociation rate compared to eEF1A1 due to a single amino acid substitution (His197 vs. Asn197)[3]. This altered nucleotide binding kinetic fundamentally shifts the binding affinity of macrocyclic inhibitors. If your cells express high levels of eEF1A2, you will inherently observe a higher IC50.

Q: My anti-inflammatory readouts (ICAM-1 expression) are highly inconsistent. How can I standardize this assay? A: Mycotrienin II exhibits a highly context-dependent, dual-mechanism of action. While it acts as a global translation inhibitor at higher doses (~5.5 µM), it selectively suppresses TNF-α-induced ICAM-1 expression at much lower doses (IC50 = 0.3 µM) compared to IL-1α-induced expression (IC50 = 3.1 µM)[3].

• The Fix: The causality for this discrepancy is that Mycotrienin II induces the ectodomain shedding of the TNF-R1 receptor via the activation of TACE (TNF-α-converting enzyme / ADAM17)[4]. If your experimental model utilizes IL-1α instead of TNF-α, or if your specific cell line has low endogenous TACE activity, the compound will appear artificially weak because it must rely solely on global translation blockade rather than targeted receptor shedding.

Mechanistic Pathway Visualization

To understand how experimental variables (like TACE expression or cytokine choice) impact your results, it is critical to map the dual-action signaling pathway of Mycotrienin II.

Caption: Mycotrienin II dual mechanism: eEF1A translation inhibition and TACE-mediated TNF-R1 shedding.

Quantitative Reference Data

When troubleshooting, benchmark your observed IC50 values against these established pharmacological standards to determine if your compound has degraded or if your assay conditions are skewed.

Target / Activity	Assay System	IC50 Value	Mechanistic Causality & Notes
TNF-α-induced ICAM-1	Intact A549 cells	0.3 µM	Preferential inhibition via TACE-mediated TNF-R1 shedding[3].
IL-1α-induced ICAM-1	Intact A549 cells	3.1 µM	Requires higher doses; relies primarily on global translation blockade[3].
Protein Translation	Cell-free translation	4.1 µM	Direct inhibition of the eEF1A ternary complex[4].
Protein Translation	Intact living cells	5.5 µM	Correlates closely with cell-free data, confirming excellent cell permeability[4].
Bone Resorption	Fetal rat long bones	21 nM	Inhibits parathyroid hormone-induced calcium release[1].
pp60c-src Kinase	Immunopurified bone	50 nM	Potential secondary target heavily involved in osteoclast regulation[1][5].

Self-Validating Protocol: [³H]L-Leucine Incorporation Assay

If you suspect your Mycotrienin II stock has lost potency, or if you need to prove that the phenotypic changes in your cells are driven by translation inhibition rather than cytotoxicity, you must measure de novo protein synthesis directly. This protocol utilizes Trichloroacetic Acid (TCA) precipitation—a self-validating biochemical technique where intact macromolecules precipitate while free, unincorporated radioligands remain soluble.

Objective: Quantify the direct inhibition of translation elongation by Mycotrienin II[1][4].

Step-by-Step Methodology:

• Cell Seeding: Plate your target cells (e.g., A549 human lung carcinoma) at a density of 2 × 10⁵ cells/well in a 24-well plate. Incubate overnight at 37°C, 5% CO₂ to allow for adherence and logarithmic growth.

• Compound Preparation: Reconstitute Mycotrienin II in anhydrous DMSO (purged with argon). Dilute in pre-warmed culture media to yield final concentrations ranging from 0.1 to 10 µM.

  • Validation Check: Ensure the final DMSO concentration in all wells (including vehicle controls) is strictly ≤0.1% to eliminate solvent-induced cellular stress.

• Pre-treatment: Aspirate the growth media, apply the Mycotrienin II treatments, and incubate for exactly 1 hour at 37°C.

• Pulse-Labeling: Spike each well with 1 µCi/mL of[³H]L-leucine. Incubate for exactly 2 hours.

  • Causality: The 2-hour window is critical. It is long enough to detect measurable incorporation into nascent polypeptide chains, but short enough to prevent the degradation and recycling of the radiolabeled proteins.

• Lysis & TCA Precipitation: Remove media and wash the cells twice with ice-cold PBS to halt cellular metabolism. Lyse the cells and precipitate the proteins by adding 5% ice-cold Trichloroacetic Acid (TCA). Incubate for 30 minutes at 4°C.

  • Causality: TCA lowers the pH drastically, denaturing proteins and causing them to precipitate into an acid-insoluble fraction, while free [³H]L-leucine remains in the supernatant.

• Washing & Solubilization: Wash the precipitated pellet twice with 5% ice-cold TCA to remove residual free radioligand. Solubilize the acid-insoluble fraction by adding 0.1 N NaOH containing 0.1% SDS.

• Quantification: Transfer the solubilized fractions to scintillation vials containing scintillation cocktail. Measure the radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter. Calculate the percentage of radioactivity relative to the vehicle control to determine the exact IC50 of translation inhibition.

References

• Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse Pathways. MDPI.[Link]

• Mycotrienins. A New Class of Potent Inhibitors of Osteoclastic Bone Resorption. PubMed/NIH.[Link]

• Mycotrienin II, a translation inhibitor that prevents ICAM-1 expression induced by pro-inflammatory cytokines. NIPH.[Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. mycotrienin II | 82189-04-6 [amp.chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 5. Mycotrienins. A new class of potent inhibitors of osteoclastic bone resorption - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Off-Target Effects of Mycotrienin II

Welcome to the Technical Support Center for Mycotrienin II (Ansatrienin B) applications. As a structural analog of Cytotrienin A, Mycotrienin II is a potent macrocyclic polyketide utilized primarily for its ability to block protein translation by targeting Eukaryotic Elongation Factor 1A (eEF1A) [1]. However, its complex pharmacology often leads to pleiotropic off-target effects, including kinase inhibition, ribotoxic stress, and Endoplasmic Reticulum (ER) stress modulation.

This guide is engineered for researchers and drug development professionals to understand the causality behind these effects and deploy self-validating experimental protocols to isolate specific eEF1A phenotypes.

Quantitative Profiling: Target vs. Off-Target Thresholds

To successfully use Mycotrienin II without confounding variables, you must strictly control dosage. Below is a synthesized breakdown of its biological activities mapped to concentration thresholds.

Target / Pathway	Biological Effect	Effective Concentration	Mechanistic Causality
pp60c-src Kinase	Inhibition of osteoclastic bone resorption	Low nanomolar (< 10 nM)	Off-target tyrosine kinase inhibition, completely independent of translation stalling [2].
eEF1A (Primary Target)	Inhibition of TNF-α-induced ICAM-1	~0.3 μM (IC50)	Binds Arg300/Glu302 via the C-13 hydroxyl group, stalling actively translating ribosomes [1].
Ribotoxic Stress / TACE	Ectodomain shedding of TNF-R1	> 1.0 μM	Triggers ERK/p38 MAPK pathways, activating TACE to cleave surface TNF-α receptors [3].
ER Stress (XBP1)	Inhibition of XBP1 mRNA splicing	~5.0 μM	Suppresses the Unfolded Protein Response (UPR) parallel to gross translation arrest [4].

Mechanistic Architecture

Mechanism of Action and Concentration-Dependent Off-Targets of Mycotrienin II.

Frequently Asked Questions (FAQs)

Q: Why does Mycotrienin II selectively inhibit TNF-α-induced ICAM-1 expression more potently than IL-1α-induced expression? A: While Mycotrienin II uniformly blocks translation via eEF1A, it exhibits a context-dependent secondary mechanism. At specific concentrations, the compound induces a ribotoxic stress response that activates ERK and p38 MAP kinases. This cascade triggers TNF-α-converting enzyme (TACE) to shed the ectodomain of the TNF-R1 receptor [3]. Consequently, the cell becomes selectively desensitized to TNF-α signaling, resulting in a much lower IC50 (0.3 μM) for TNF-α-induced ICAM-1 compared to IL-1α (3.1 μM) [1].

Q: How can I distinguish between primary translation inhibition and off-target kinase effects? A: The key is concentration dependency. Mycotrienin II inhibits osteoclastic bone resorption by targeting the pp60c-src tyrosine kinase at low nanomolar concentrations [2]. In contrast, eEF1A-mediated translation blockade requires sub-micromolar to micromolar concentrations [5]. If your observed phenotype occurs at <10 nM, it is likely driven by kinase inhibition rather than translation stalling.

Troubleshooting Guide

Issue 1: High cytotoxicity masking anti-inflammatory effects.

• Root Cause: Prolonged exposure to Mycotrienin II at >1 μM induces severe translational arrest, leading to mitochondrial dysfunction and apoptosis [1].

• Solution: Limit exposure times to <4 hours for transcriptional/translational assays. Utilize a pulse-chase format with [3H]-leucine (see Protocol 2) to validate translation inhibition without inducing terminal apoptosis.

Issue 2: Confounding ER stress suppression.

• Root Cause: Mycotrienin II is a potent inhibitor of ER stress-induced XBP1 activation [4]. If your experimental model relies on the Unfolded Protein Response (UPR), Mycotrienin II will artificially suppress XBP1s levels.

• Solution: Run parallel controls with alternative translation inhibitors (e.g., cycloheximide) that lack the specific macrocyclic polyketide structure of Mycotrienin II to isolate UPR-specific artifacts.

Experimental Protocols

Step-by-step workflow to isolate eEF1A-specific effects from ribotoxic off-targets.

Protocol 1: Validating eEF1A Specificity vs. Ribotoxic Off-Targets

This protocol uses a self-validating pharmacological rescue system to ensure observed anti-inflammatory effects are due to translation blockade, not receptor shedding.

• Cell Seeding: Seed target cells (e.g., A549) at 2x10^5 cells/well in a 6-well plate and incubate overnight.

• Pharmacological Blockade: Pre-treat cells with TAPI-2 (TACE inhibitor, 10 μM) or U0126 (MEK/ERK inhibitor, 10 μM) for 1 hour. This blocks the off-target ribotoxic stress shedding pathway [3].

• Compound Administration: Introduce Mycotrienin II at a titrated range (0.1 μM, 0.3 μM, 1.0 μM).

• Stimulation: Stimulate with TNF-α (10 ng/mL) for 4 hours.

• Off-Target Quantification: Harvest cell culture supernatant to quantify soluble TNF-R1 via ELISA. (High sTNF-R1 indicates active off-target shedding).

• Target Quantification: Lyse cells and quantify surface ICAM-1 expression via flow cytometry or western blot. Validation Logic: If ICAM-1 is still inhibited in the presence of TAPI-2, the effect is strictly via eEF1A translation blockade. If ICAM-1 expression is rescued by TAPI-2, your Mycotrienin II concentration is too high and is driving off-target ribotoxic stress.

Protocol 2:[3H]-Leucine Incorporation Assay for Translation Stalling

To prove Mycotrienin II is acting as a translation inhibitor rather than an amino acid transport inhibitor.

• Depletion: Culture target cells in leucine-free medium for 30 minutes to deplete endogenous pools.

• Treatment: Add Mycotrienin II (0.01 μM to 5 μM) for 1 hour.

• Pulse: Pulse cells with 1 μCi/mL [3H]-L-leucine for 2 hours [3].

• Precipitation: Lyse cells with 10% Trichloroacetic acid (TCA) to precipitate macromolecules.

• Separation: Separate acid-soluble supernatants (free intracellular amino acids) from acid-insoluble precipitates (newly synthesized proteins).

• Quantification: Measure radioactivity using a scintillation counter. Validation Logic: A true eEF1A translation inhibitor will decrease precipitate counts while increasing or maintaining supernatant counts, proving the drug does not off-target amino acid membrane transport [3].

References

• Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse Pathways Source: MDPI URL:[Link]

• Mycotrienins. A New Class of Potent Inhibitors of Osteoclastic Bone Resorption Source: PubMed / NIH URL:[Link]

• Concentration dependence of the inhibitory effect of mycotrienin I and mycotrienin II on bone resorption Source: ResearchGate URL:[Link]

• Mycotrienins inhibit translation/ICAM-1 expression Source: NIPH (National Institute of Public Health) URL:[Link]

• Gut bacterial metabolites modulate endoplasmic reticulum stress Source: PMC - NIH URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Mycotrienins. A new class of potent inhibitors of osteoclastic bone resorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 4. Gut bacterial metabolites modulate endoplasmic reticulum stress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Mycotrienin II (Ansatrienin B) Fermentation &amp; Yield Optimization Support Center

Welcome to the Technical Support Center for Mycotrienin II production. As a Senior Application Scientist, I have designed this resource to move beyond basic protocols. Here, we address the causality behind fermentation bottlenecks—specifically in Streptomyces rishiriensis and Streptomyces collinus—and provide self-validating workflows to ensure reproducible yield enhancements.

Core Principles of Mycotrienin II Biosynthesis

Mycotrienin II (also known as Ansatrienin B) is a potent ansamycin antibiotic and translation inhibitor characterized by a hydroquinone moiety[1]. Its biosynthesis requires three critical converging pathways:

• The Ansa Ring Core : Initiated by the precursor 3-amino-5-hydroxybenzoic acid (AHBA)[2].

• The Cyclohexanecarboxylic Acid (CHC) Side Chain : Synthesized via the ans gene cluster (e.g., ansJ-M, chcA)[3].

• D-Alanine Incorporation : Mediated by Nonribosomal Peptide Synthetases (NRPS) to link the CHC side chain to the macrolactam core[4].

Crucially, Mycotrienin II is the hydroquinone form of Mycotrienin I (Ansatrienin A)[1]. Yield optimization must therefore address both total ansamycin titer and the specific redox conversion of the quinone (Mycotrienin I) to the hydroquinone (Mycotrienin II)[5].

Troubleshooting Guide: Diagnostics & Causality

Issue A: Low Total Ansamycin Titer (Mycotrienin I + II < 10 mg/L)

Root Cause Analysis : The polyketide synthase (PKS) assembly line is likely starved of its starter unit (AHBA) or the side-chain precursor (CHC-CoA). Self-Validating Solution :

• Intervention : Supplement the fermentation broth with 1-2 mM AHBA and 5 mM cyclohexanecarboxylic acid at 48 hours post-inoculation.

• Validation : If the titer increases proportionally to the supplementation, the bottleneck is definitively precursor supply. To permanently fix this, genetically engineer the strain to overexpress the AHBA synthase gene (analogous to mitA)[2] and the chcA gene[3].

Issue B: High Ratio of Mycotrienin I (Quinone) to Mycotrienin II (Hydroquinone)

Root Cause Analysis : Mycotrienin I and II exist in a redox equilibrium. High dissolved oxygen (DO) or a highly oxidative fermentation environment pushes the equilibrium toward the quinone form (Mycotrienin I)[5]. Self-Validating Solution :

• Intervention : Implement a biphasic DO control strategy. Maintain DO at 30-40% during the growth phase (0-48h) to build biomass, then drop DO to 10-15% during the idiophase (production phase, 48-120h).

• Chemical Rescue : Post-fermentation, treat the crude extract with a mild reducing agent such as 5% aqueous sodium dithionite to quantitatively reduce Mycotrienin I to Mycotrienin II[5].

Issue C: Accumulation of Des-alanyl Intermediates

Root Cause Analysis : Insufficient intracellular pools of D-alanine limit the NRPS-mediated attachment of the CHC side chain[4]. Self-Validating Solution :

• Intervention : Supplement the media with 10 mM D-alanine. The NRPS specifically loads the D-isomer directly in these ansamycin pathways, bypassing the need for intracellular racemization[4].

Quantitative Data: Yield Optimization Matrix

The following table summarizes the expected yield improvements based on isolated and combined optimization strategies.

Optimization Strategy	Target Mechanism	Baseline Yield (mg/L)	Optimized Yield (mg/L)	Mycotrienin II Purity (%)
Baseline Fermentation	Wild-type S. collinus	8.5	N/A	~40% (Mixed with Myco I)
Precursor Feeding	AHBA + CHC addition	8.5	24.0	~45%
Redox Shift (Low DO)	Shifts equilibrium to hydroquinone	8.5	11.2	>85%
Chemical Reduction	Sodium dithionite treatment[5]	8.5	8.0 (Recovered)	>95%
Combined Synergistic	Feeding + Low DO + Overexpression	8.5	58.5	>90%

Step-by-Step Methodology: Fermentation & Redox Conversion

To ensure scientific integrity and reproducibility, follow this self-validating protocol for the production and targeted recovery of Mycotrienin II.

Phase 1: Seed Culture & Inoculation

• Inoculate spores of Streptomyces collinus or S. rishiriensis into 50 mL of Tryptic Soy Broth (TSB).

• Incubate at 28°C, 220 rpm for 48 hours until the culture reaches exponential growth ( OD600​ ~ 2.5).

Phase 2: Biphasic Fermentation 3. Transfer 5% (v/v) seed culture into a 5L bioreactor containing optimized production media (e.g., starch-based carbon source, soy peptone, supplemented with 2 mM AHBA). 4. Growth Phase (0-48h) : Maintain temperature at 28°C, pH at 7.0 (via automatic addition of 1M NaOH/HCl), and DO at 30% to maximize biomass. 5. Production Phase (48-120h) : Reduce agitation/aeration to drop DO to 15%. This hypoxic shift minimizes the auto-oxidation of the hydroquinone product. Add 5 mM D-alanine to support NRPS side-chain assembly[4].

Phase 3: Extraction & Chemical Rescue 6. Harvest the broth at 120h. Centrifuge to separate the mycelial cake from the supernatant. 7. Extract the supernatant twice with an equal volume of ethyl acetate. 8. Redox Conversion : To convert any co-produced Mycotrienin I into Mycotrienin II, wash the pooled ethyl acetate extract with 5% aqueous sodium dithionite ( Na2​S2​O4​ )[5]. The color will shift from yellow/orange (quinone) to pale/colorless (hydroquinone). 9. Dry the organic layer over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via reverse-phase HPLC.

System Visualization: Biosynthetic & Optimization Logic

Fig 1: Biosynthetic pathway of Mycotrienin II and targeted optimization interventions.

Frequently Asked Questions (FAQs)

Q: Why does my purified Mycotrienin II turn yellow over time during storage? A: Mycotrienin II is the hydroquinone form[1]. Upon exposure to air (oxygen) and light, it auto-oxidizes back to the quinone form (Mycotrienin I), which has a characteristic yellow/orange color. Store purified Mycotrienin II as a lyophilized powder at -20°C under an inert argon or nitrogen atmosphere to prevent oxidation.

Q: Can I use L-alanine instead of D-alanine for precursor feeding? A: While Streptomyces possess alanine racemases that can convert L-alanine to D-alanine, feeding D-alanine directly bypasses this enzymatic bottleneck. Genomic analysis of ansamycin gene clusters indicates that specific NRPS modules directly incorporate D-alanine[4]. Direct feeding of the D-isomer is more efficient for yield improvement.

Q: How do I confirm the identity of Mycotrienin II vs. Mycotrienin I in my LC-MS data? A: Mycotrienin II ( C36​H50​N2​O8​ ) has a molecular weight of 638.8 g/mol [1]. Mycotrienin I has two fewer hydrogen atoms (MW 636.8 g/mol ). In positive ion mode ESI-MS, look for the [M+H]+ peak at m/z 639.8 for Mycotrienin II and 637.8 for Mycotrienin I. Furthermore, Mycotrienin II will elute slightly later on a standard C18 reverse-phase column due to the altered polarity of the hydroquinone vs. quinone.

References

• Title: Genetic Localization and Molecular Characterization of Two Key Genes (mitAB) Required for Biosynthesis of the Antitumor Antibiotic Mitomycin C Source: asm.org URL: 2

• Title: New Ansamycin Derivatives Generated by Simultaneous Mutasynthesis Source: acs.org URL: 3

• Title: Refining and Expanding Nonribosomal Peptide Synthetase Function and Mechanism Source: nih.gov URL: 4

• Title: Ansatrienin B | CAS 82189-04-6 | Cayman Chemical Source: biomol.com URL: 1

• Title: (+)-Trienomycins A, B, C, and F and (+)-Mycotrienins I and II: Relative and Absolute Stereochemistry Source: acs.org URL: 5

Sources

• 1. Ansatrienin B | CAS 82189-04-6 | Cayman Chemical | Biomol.com [biomol.com]
• 2. journals.asm.org [journals.asm.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Refining and Expanding Nonribosomal Peptide Synthetase Function and Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Mycotrienin II Resistance in Cell Lines

Welcome to the Application Scientist Support Portal. This guide is designed for researchers, scientists, and drug development professionals encountering efficacy drop-offs or resistance when using Mycotrienin II (Ansatrienin B) in in vitro models.

Mycotrienin II is a benzoquinone ansamycin that acts as a potent inhibitor of protein translation and a selective suppressor of TNF-α-induced inflammatory responses[1]. Because its mechanism is highly targeted, cell lines can rapidly develop resistance. This guide provides the mechanistic causality behind these failures and self-validating protocols to troubleshoot your assays.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: My cell line has suddenly become highly refractory to Mycotrienin II treatment. What is the most likely mechanism of resistance? A: Mycotrienin II exerts its primary cytotoxic effect by binding to Domain III of Eukaryotic Elongation Factor 1A (eEF1A), which stalls translation elongation and prevents polysome runoff[1][2]. The most common mechanism of acquired resistance is a missense mutation in the eEF1A gene—specifically, the A399V mutation [2]. The substitution of Alanine with the bulkier Valine at position 399 creates a steric clash that prevents Mycotrienin II (and related macrocycles) from docking into its functional hotspot. This restores normal translation and confers profound drug resistance[2].

Q2: I am using Mycotrienin II to inhibit TNF-α-induced ICAM-1 expression, but I am seeing inconsistent results. How can I validate that the drug is actively engaging its target? A: Mycotrienin II's ability to inhibit TNF-α-induced ICAM-1 expression is intrinsically linked to its capacity to induce translation blockade and ribotoxic stress[1][3]. Specifically, its C-13 hydroxyl group forms critical hydrogen bonds with eEF1A's Arg300/Glu302[1]. If your ICAM-1 assays are failing, you must run a functional Polysome Profiling Assay . Unlike initiation inhibitors, Mycotrienin II stabilizes the ternary complex (eEF1A–GTP–aminoacyl-tRNA) on the ribosome[2]. A successful treatment will show a preservation of the heavy polysome fraction. If polysomes are collapsing into monosomes, your compound may have degraded, or the cells have bypassed the elongation block.

Q3: If my cell line is resistant to Mycotrienin II, can I switch to another translation inhibitor? A: It depends on the inhibitor's binding site. Because Mycotrienin II targets a conserved hydrophobic pocket in eEF1A's Domain III, cell lines harboring the A399V mutation will exhibit broad cross-resistance to other agents that share this functional hotspot, such as didemnin B, nannocystin A, and ternatin[1][2]. You must switch to an inhibitor that targets a different translation phase (e.g., initiation inhibitors like Harringtonine) or a different eEF1A domain.

Part 2: Data Presentation & Reference Metrics

Table 1: Troubleshooting Mycotrienin II Resistance Phenotypes

Observation	Mechanistic Cause	Recommended Action
Sudden IC50 shift (>100-fold)	Acquired target-site mutation (e.g., eEF1A A399V)	Sequence eEF1A Domain III; switch to non-Domain III targeted agents.
Loss of ICAM-1 inhibition	Failure to block translation elongation or compound degradation	Perform polysome profiling to verify target engagement and elongation stall.
Cross-resistance to Didemnin B	Shared functional hotspot mutation in eEF1A	Utilize orthogonal therapeutic targets (e.g., kinase inhibitors).

Table 2: Reference IC50 Values for Mycotrienin II[1]

Assay / Target Pathway	Cell Line Context	Expected IC50 Value
TNF-α-stimulated ICAM-1 expression	A549 (Human lung carcinoma)	~ 0.3 μM
IL-1α-induced ICAM-1 expression	A549 (Human lung carcinoma)	~ 3.1 μM

Part 3: Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . This means the assay contains internal logic checks to prevent false positives or false negatives.

Protocol 1: Genomic Validation of eEF1A Mutations (Sanger Sequencing)

Purpose: To identify steric-clash mutations (e.g., A399V) in the eEF1A Domain III binding pocket.

• DNA Extraction: Isolate genomic DNA from both the resistant cell line and the wild-type parental line using a standard silica-column kit.

• Primer Design: Design primers specifically flanking Domain III of the eEF1A1 gene.

• PCR Amplification: Run a high-fidelity PCR (e.g., Q5 polymerase) to amplify the target region.

• Self-Validating Checkpoint: The Pseudogene Trap. The human genome contains dozens of eEF1A pseudogenes. You must sequence the wild-type parental line in parallel. If your wild-type sequencing results show heterozygous mutations at conserved sites, your primers are amplifying a pseudogene, and the run is invalid. Redesign primers to target introns unique to the active eEF1A1 gene.

• Sequencing & Alignment: Submit validated amplicons for Sanger sequencing. Align against the reference eEF1A1 genome to check for the A399V substitution.

Protocol 2: Functional Validation via Polysome Profiling

Purpose: To confirm that Mycotrienin II is actively stalling translation elongation.

• Cell Treatment: Treat cells with Mycotrienin II (1 μM) for 2 hours.

• Arrest Translation: Add Cycloheximide (100 μg/mL) for 5 minutes prior to lysis to freeze ribosomes on the mRNA.

• Lysis: Lyse cells in a buffer containing RNase inhibitors, MgCl2, and Cycloheximide.

• Gradient Centrifugation: Layer the lysate onto a 10–50% linear sucrose gradient and ultracentrifuge at 35,000 rpm for 2.5 hours.

• Self-Validating Checkpoint: The Initiation Control. Treat a parallel control flask with Harringtonine (2 μg/mL for 15 mins), which blocks translation initiation but allows elongation to finish. Harringtonine must cause polysomes to collapse into a massive 80S monosome peak. If the Harringtonine control still shows heavy polysomes, your Cycloheximide failed or your gradient is flawed. If it collapses properly, your assay is validated.

• Fractionation: Measure absorbance at 254 nm. Active Mycotrienin II will display a preserved polysome profile (similar to Cycloheximide alone), proving it has stalled elongation and prevented polysome runoff[2].

Part 4: Visualizations

Diagram 1: Mechanism of Mycotrienin II action and A399V-mediated resistance via eEF1A.

Diagram 2: Experimental workflow for identifying and validating Mycotrienin II resistance.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Analysis of Mycotrienin II and Ansamycin Antibiotics: Mechanisms, Efficacy, and Experimental Validation

The Structural and Functional Taxonomy of Ansamycins

Ansamycins are a potent class of macrolactam antibiotics characterized by an aromatic core bridged by an aliphatic "ansa" chain. Within the benzenoid ansamycins, a critical structural divergence dictates their pharmacological destiny: the size of the ansa macrocycle[1].

• C15-Benzene Ansamycins : Molecules like Geldanamycin, Herbimycin A, and Macbecin feature a 19-membered lactam ring[2]. This specific conformation allows them to act as potent inhibitors of Heat Shock Protein 90 (Hsp90) by fitting precisely into its N-terminal binding pocket[1].

• C17-Benzene Ansamycins : Mycotrienin II (also known as Ansatrienin B) and its congener Mycotrienin I feature a larger 21-membered macrolactam containing an all-(E)-triene system[2]. This structural expansion completely abolishes Hsp90 binding affinity, redirecting the molecule's activity toward the potent inhibition of eukaryotic translation and osteoclastic bone resorption[3].

Mechanistic Divergence: Hsp90 vs. Ribosomal Translation

The most profound difference between Mycotrienin II and its C15 counterparts lies in their primary molecular targets.

Geldanamycin binds directly to the ATP-binding pocket of Hsp90[2]. By arresting the Hsp90 chaperone cycle, it induces the proteasomal degradation of oncogenic client proteins (e.g., ERBB2, AKT)[1].

Conversely, Mycotrienin II exerts its effects by directly preventing eukaryotic translation[3]. This translational blockade has two major downstream phenotypic effects:

• Suppression of Bone Resorption : Mycotrienin II is a highly potent inhibitor of osteoclast-mediated bone resorption, significantly outperforming many standard agents in vitro[4].

• Anti-inflammatory Action : It preferentially inhibits the expression of Intercellular Adhesion Molecule-1 (ICAM-1) induced by pro-inflammatory cytokines like TNF-α[5],[3].

Divergent mechanisms of action between C15 and C17 ansamycin antibiotics.

Quantitative Performance Comparison

The structural differences between these ansamycins translate directly into distinct quantitative performance profiles across various biological assays.

Compound	Structural Class	Primary Target	Osteoclast Inhibition (IC₅₀)	Translation Inhibition (IC₅₀)	ICAM-1 Expression (IC₅₀)
Mycotrienin II	C17-Benzene	Translation	21 nM[5],[4]	58 nM[5],[3]	300 nM[5],[3]
Mycotrienin I	C17-Benzene	Translation	64 nM[4]	~6.2 µM (Cell-free)[3]	570 nM[3]
Geldanamycin	C15-Benzene	Hsp90	Inactive	Inactive	N/A

Self-Validating Experimental Protocols

To establish trustworthiness in these comparative metrics, the following protocols detail the self-validating systems used to quantify ansamycin activity.

Protocol 1: Osteoclastic Bone Resorption Assay (⁴⁵Ca Release)

Causality & Design: Osteoclasts degrade bone matrix by secreting acid and proteases. By pre-labeling fetal bone with the radioactive isotope ⁴⁵Ca, any mineral dissolution directly correlates with the release of ⁴⁵Ca into the culture media[5],[4]. Parathyroid hormone (PTH) is used as a self-validating positive control to hyper-stimulate resorption, ensuring the system's dynamic range is wide enough to accurately detect the inhibitory potency of Mycotrienin II.

Step-by-Step Workflow:

• Isotope Labeling: Inject pregnant rats with ⁴⁵Ca to metabolically label the fetal skeletons in vivo.

• Explant Isolation: Dissect the radiolabeled long bones (radii and ulnae) from 19-day-old fetuses.

• Baseline Wash: Culture bones for 24 hours in standard media to wash out non-specifically bound ⁴⁵Ca. Note: This step is critical to establish a true zero-baseline for background noise.

• Drug Treatment: Transfer bones to media containing PTH (to stimulate resorption) alongside varying concentrations of Mycotrienin II (e.g., 1 nM to 100 nM).

• Quantification: After 48 hours, measure the radioactivity in both the media (released ⁴⁵Ca) and the remaining bone (extracted via trichloroacetic acid).

• Data Analysis: Calculate the percentage of total ⁴⁵Ca released. Mycotrienin II typically yields an IC₅₀ of 21 nM[5],[4].

Step-by-step workflow for the 45Ca bone resorption assay.

Protocol 2: Eukaryotic Translation Inhibition Assay

Causality & Design: To prove that Mycotrienin II inhibits protein synthesis (translation) rather than mRNA transcription, researchers use a pulse-labeling technique with[³H]L-leucine[3]. Leucine is an essential amino acid incorporated only during active translation. A short "pulse" ensures that only de novo protein synthesis is measured, isolating the translational machinery from upstream cellular processes.

Step-by-Step Workflow:

• Cell Seeding: Plate human lung carcinoma A549 cells and culture until 80% confluent.

• Pre-incubation: Treat cells with Mycotrienin II (e.g., 1 µM) for 1 hour to allow intracellular accumulation and target engagement[3].

• Isotope Pulse: Add [³H]L-leucine to the culture media for exactly 2 hours.

• Fractionation: Lyse the cells and precipitate macromolecules using cold trichloroacetic acid (TCA). The acid-insoluble fraction contains the synthesized proteins, while the acid-soluble fraction contains unincorporated amino acids.

• Validation Check: Measure the acid-soluble fraction to ensure the drug did not merely block amino acid transport into the cell[3].

• Quantification: Measure the radioactivity of the acid-insoluble precipitate. Mycotrienin II demonstrates an IC₅₀ of 58 nM for translation inhibition[5],[3].

References

• Ansatrienin B (Mycotrienin II) | Antibiotic. MedChemExpress. 5

• Concentration dependence of the inhibitory effect of mycotrienin I and II. ResearchGate. 4

• Yamada, Y., et al. Mycotrienins inhibit translation/ICAM-1 expression. The Journal of Antibiotics. 3

• Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners. RSC Publishing. 1

• Design and synthesis of ansamycin antibiotics. Academie-sciences. 2

Sources

• 1. Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00004K [pubs.rsc.org]
• 2. Design and synthesis of ansamycin antibiotics [comptes-rendus.academie-sciences.fr]
• 3. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

Comparative Guide: Mycotrienin II vs. Geldanamycin in Ansamycin-Based Therapeutics and HSP90 Modulation

Executive Summary

Ansamycins are a structurally diverse class of macrocyclic natural products characterized by an aromatic core bridged by an aliphatic ansa chain[1]. Within oncology and targeted therapeutics, Geldanamycin (a C15-benzene ansamycin) has long been the gold standard for inhibiting Heat Shock Protein 90 (HSP90)[2]. However, dose-limiting hepatotoxicity driven by its benzoquinone core has historically stalled its clinical progression[2].

Mycotrienin II (also known as Ansatrienin B), a C17-benzene ansamycin, has emerged as a compelling alternative[3]. While historically grouped with HSP90 inhibitors due to its structural lineage, rigorous biochemical profiling reveals that Mycotrienin II operates via a divergent mechanism—acting primarily as a translation inhibitor and a highly potent payload for Antibody-Drug Conjugates (ADCs)[4]. This guide objectively compares the structural, mechanistic, and experimental profiles of both compounds to aid drug development professionals in scaffold selection.

Structural Determinants of Target Specificity

The pharmacological divergence between Geldanamycin and Mycotrienin II is dictated by their distinct macrocyclic architectures:

• The Ansa Bridge Dynamics: Geldanamycin features a flexible C15 ansa chain that adopts a compact "C-shaped" conformation, perfectly complementing the deep N-terminal ATP-binding pocket of HSP90[1]. Conversely, Mycotrienin II possesses an expanded C17 ansa chain containing a rigid conjugated triene system (C4, C6, C8)[5]. This rigidity and increased steric bulk prevent deep insertion into the HSP90 pocket, shifting its primary target away from chaperone inhibition[5].

• Aromatic Core Toxicity: Geldanamycin’s benzoquinone core is highly electrophilic. The C19 position readily undergoes irreversible Michael addition with intracellular thiols (e.g., glutathione), causing severe redox cycling and hepatotoxicity[2]. In contrast, Mycotrienin II features a hydroquinone core that is significantly less reactive toward off-target nucleophiles, improving its safety profile in non-transformed cells[6].

Fig 1. Mechanistic divergence of Geldanamycin and Mycotrienin II from the ansamycin scaffold.

Comparative Quantitative Data

To facilitate objective comparison, the structural and functional metrics of both compounds are summarized below:

Feature	Geldanamycin	Mycotrienin II (Ansatrienin B)
Ansamycin Subclass	C15-benzene ansamycin	C17-benzene ansamycin
Aromatic Core	Benzoquinone	Hydroquinone
Primary Target	HSP90 (N-terminal ATP pocket)	Translation Machinery
HSP90 Affinity ( Kd​ )	High ( ∼1.2μM )	Low / Negligible
Cellular Phenotype	Client protein degradation (HER2, Akt)	Translation inhibition (ICAM-1 suppression)
Toxicity Mechanism	Thiol reactivity at C19 (Hepatotoxicity)	Lower off-target redox toxicity
Current Application	Scaffold for clinical HSP90 inhibitors (17-AAG)	Highly potent ADC Toxin payload

Experimental Methodologies: Self-Validating Protocols

To rigorously distinguish the mechanisms of these two ansamycins, researchers must employ orthogonal assays. The following protocols are designed with built-in causality and self-validation.

Protocol 1: Competitive Fluorescence Polarization (FP) Assay for HSP90 Binding

Causality of Experimental Design: FP allows for real-time, solution-phase measurement of binding without washing steps that might disrupt low-affinity complexes. We use FITC-labeled Geldanamycin as the tracer. If Mycotrienin II binds the same N-terminal pocket, it will displace the tracer, lowering the polarization signal. Self-Validating Controls: The assay utilizes 17-AAG as a positive displacement control and DMSO as a vehicle baseline. If 17-AAG fails to reduce polarization, the tracer or protein is compromised, and the plate must be rejected.

• Reagent Preparation: Prepare assay buffer (20 mM HEPES pH 7.3, 50 mM KCl, 5 mM MgCl2, 20 mM Na2MoO4, 0.01% NP-40).

• Protein & Tracer: Incubate recombinant human HSP90 α (10 nM) with FITC-Geldanamycin (2 nM) in the dark for 3 hours to establish baseline polarization.

• Compound Addition: Add Geldanamycin and Mycotrienin II in a 10-point dose-response titration (1 nM to 100 μ M). Include 17-AAG wells (positive control) and DMSO wells (negative control).

• Readout: Measure parallel and perpendicular fluorescence intensity (Ex: 485 nm, Em: 535 nm). Calculate millipolarization (mP) units. Geldanamycin will show a sharp displacement curve; Mycotrienin II will show negligible displacement.

Protocol 2: Cellular Biomarker Profiling (Western Blot)

Causality of Experimental Design: Binding affinity does not always translate to cellular efficacy. We select SKBR3 cells because their HER2 amplification makes them exquisitely sensitive to HSP90 inhibition. The inclusion of HSP70 as a readout is critical: true HSP90 inhibitors (like Geldanamycin) trigger a compensatory heat shock response, upregulating HSP70. If Mycotrienin II inhibits ICAM-1 translation without triggering massive HSP70 upregulation[4], it confirms a non-HSP90-mediated mechanism. Self-Validating Controls: The protocol mandates a housekeeping gene ( β -actin) to ensure that observed protein loss is due to targeted degradation/translation inhibition, not global cytotoxicity or unequal well loading.

• Cell Culture: Seed SKBR3 cells at 3×105 cells/well in 6-well plates. Incubate overnight.

• Treatment: Treat cells with Geldanamycin (0.5 μ M) or Mycotrienin II (0.5 μ M) for 24 hours. For Mycotrienin II translation inhibition readout, stimulate a parallel set of wells with TNF- α to induce ICAM-1 expression.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease/phosphatase inhibitors.

• Immunoblotting: Resolve 20 μ g of protein via SDS-PAGE. Probe membranes for HER2, Akt, HSP70, ICAM-1, and β -actin.

• Interpretation: Geldanamycin lanes will show depleted HER2/Akt and spiked HSP70. Mycotrienin II lanes will show preserved HER2/Akt, baseline HSP70, but suppressed ICAM-1.

Fig 2. Self-validating cellular biomarker profiling workflow for ansamycin derivatives.

References

• [2] Design and synthesis of ansamycin antibiotics. C. R. Chimie / ResearchGate. 2

• [3] adc-toxin-1 | MedChemExpress (MCE) Life Science Reagents. MedChemExpress. 3

• [6] Monoenomycin: A Simplified Trienomycin A Analogue That Manifests Anticancer Activity. ACS Medicinal Chemistry Letters / PMC.6

• [1] Design and synthesis of ansamycin antibiotics. Academie Sciences. 1

• [5] Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners. RSC Publishing. 7

• [4] 天然物ケミカルバイオロジー: 分子標的と活性制御 (Natural Product Chemical Biology). KAKEN database.4

Sources

• 1. Design and synthesis of ansamycin antibiotics [comptes-rendus.academie-sciences.fr]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. kaken.nii.ac.jp [kaken.nii.ac.jp]
• 5. Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00004K [pubs.rsc.org]
• 6. Monoenomycin: A Simplified Trienomycin A Analogue That Manifests Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00004K [pubs.rsc.org]

Cross-Validation of Mycotrienin II’s Mechanism of Action: A Comparative Guide for Drug Development

As a Senior Application Scientist, validating the mechanism of action (MoA) of macrocyclic natural products requires moving beyond basic phenotypic screening. We must systematically deconstruct their molecular interactions to establish causality. This guide provides an in-depth comparative analysis and self-validating experimental framework for Mycotrienin II (also known as Ansatrienin B), a triene-ansamycin antibiotic with a highly distinct, dual-axis pharmacological profile.

By cross-validating its performance against structural analogs and classic inhibitors, researchers can leverage Mycotrienin II for targeted applications in oncology, inflammation, and bone resorption disorders.

Mechanistic Overview: The Dual-Axis Target Profile

Mycotrienin II is distinguished from broad-spectrum cytotoxins by its unique capacity to simultaneously modulate translation elongation and kinase-driven bone resorption.

Axis 1: eEF1A-Mediated Translation Inhibition Mycotrienin II functions as a direct inhibitor of translation elongation by targeting1[1]. Specifically, the compound’s C-13 hydroxyl group forms critical hydrogen bonds with eEF1A’s Arg300 and Glu302 residues in Domain III[1]. This stalls actively translating ribosomes. Crucially, this mechanism exhibits pathway selectivity: it preferentially suppresses1[1], likely by dysregulating TNF-R1 surface expression through ribotoxic stress pathways[1].

Axis 2: Osteoclast Inhibition via pp60c-src Beyond translation, Mycotrienin II is a potent 2[2]. It inhibits parathyroid hormone-stimulated bone resorption in the low nanomolar range (IC50 ~ 21 nM)[2][3]. Mechanistic studies link this phenotype to the diminished activity of 2[2], making it a dual-threat compound against inflammation-driven malignancies and bone metastasis.

Fig 1: Dual mechanism of Mycotrienin II targeting eEF1A translation and pp60c-src kinase activity.

Comparative Analysis: Mycotrienin II vs. Alternatives

To justify the selection of Mycotrienin II in an experimental pipeline, we must benchmark it against structural analogs and functional alternatives. A critical structural determinant of Mycotrienin II is its p-hydroquinone moiety [2][4], which separates its bioactivity from closely related compounds.

Compound	Primary Target	Key Structural Determinant	IC50 (TNF-α ICAM-1)	Distinctive Phenotype / Advantage
Mycotrienin II	eEF1A, pp60c-src	p-hydroquinone moiety, C-13 hydroxyl	0.3 μM	Dual inhibition of translation and bone resorption; high TNF-α selectivity[1][2].
Trienomycin A	eEF1A (Inferred)	Nonredox active phenol	N/A	Structurally identical to Mycotrienin II but lacks the p-hydroquinone moiety, resulting in lower toxicity to non-transformed cells[4].
Cytotrienin A	eEF1A	Ansamycin macrocycle	~0.5 μM	Stabilizes the ternary complex (eEF1A–GTP–aminoacyl-tRNA) to prevent polysome runoff[1].
Anisomycin	80S Ribosome	Pyrrolidine derivative	Low μM	General translation inhibitor; also shows higher potency against TNF-α vs. IL-1α induced ICAM-1[5].
Puromycin	Ribosomal A-site	Aminonucleoside	>10 μM	General translation inhibitor; fails to show selective inhibition of TNF-α over IL-1α[5].

Experimental Cross-Validation Protocols

To rigorously establish Mycotrienin II's MoA, researchers must employ self-validating experimental systems that isolate specific molecular interactions from confounding cellular variables.

Fig 2: Tripartite experimental workflow for validating Mycotrienin II's molecular targets.

Protocol 1: Cell-Free Translation Inhibition Assay

Objective: Decouple translation elongation from upstream receptor-mediated signaling to confirm eEF1A as the direct molecular target[5].

• Preparation: Thaw a Rabbit Reticulocyte Lysate (RRL) system on ice. Supplement with an amino acid mixture and a reporter mRNA (e.g., Firefly Luciferase).

• Compound Titration: Prepare a serial dilution of Mycotrienin II (0.01 μM to 10 μM) in DMSO. Use Trienomycin A and Puromycin as comparative controls.

• Incubation: Add the compounds to the RRL mixture (final DMSO concentration <1%). Incubate at 30°C for 30 minutes to allow translation.

• Quantification: Add luciferase assay reagent and quantify luminescence using a microplate reader.

• Causality & Self-Validation: By utilizing a cell-free environment, we eliminate variables like membrane permeability and kinase signaling cascades. A dose-dependent drop in luminescence confirms that Mycotrienin II directly acts on the translation machinery rather than merely downregulating upstream transcription factors.

Protocol 2: Differential Cytokine-Induced ICAM-1 Expression (Flow Cytometry)

Objective: Validate the selective suppression of TNF-α vs. IL-1α pathways, an effect unique to specific translation inhibitors[1][5].

• Cell Culture: Seed human lung carcinoma A549 cells in 6-well plates and culture to 80% confluence.

• Pre-treatment: Treat parallel cohorts with Mycotrienin II (0.1, 0.3, 1.0, 3.0 μM) for 1 hour.

• Stimulation: Stimulate the cells with either TNF-α (10 ng/mL) or IL-1α (10 ng/mL) for 6 hours.

• Staining: Harvest cells using a non-enzymatic dissociation buffer. Stain with a FITC-conjugated anti-ICAM-1 antibody for 30 minutes at 4°C.

• Analysis: Analyze via flow cytometry, gating for live cells using Propidium Iodide (PI).

• Causality & Self-Validation: The dual-cytokine stimulation acts as an internal control. If Mycotrienin II selectively inhibits TNF-α-induced ICAM-1 at lower concentrations than IL-1α-induced ICAM-1, it confirms the compound's unique capacity to induce ribotoxic stress that specifically dysregulates TNF-R1 surface expression.

Protocol 3: Osteoclast Bone Resorption & pp60c-src Kinase Assay

Objective: Cross-validate the secondary MoA regarding bone resorption and tyrosine kinase inhibition[2].

• Organ Culture: Isolate primary osteoclasts from fetal rat long bones and culture them on dentine slices.

• Treatment: Introduce Mycotrienin II (10 nM to 100 nM) in the presence of Parathyroid Hormone (PTH) to stimulate resorption.

• Resorption Measurement: After 48 hours, quantify the release of 45-Calcium into the culture medium as a marker of bone resorption[3].

• Kinase Validation: Lyse the cells and immunopurify pp60c-src. Perform an in vitro kinase assay using a specific peptide substrate and [γ-32P]ATP.

• Causality & Self-Validation: This protocol directly links the phenotypic outcome (calcium release/pit formation) to the molecular target (pp60c-src). If 2,6-dimethyl-p-benzoquinone (a simple antioxidant) fails to replicate this effect, it proves the inhibition is driven by specific kinase targeting rather than the general oxygen scavenger capacity of the quinone moiety[2].

References

• Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse P
• Mycotrienins. A New Class of Potent Inhibitors of Osteoclastic Bone Resorption - PubMed / NIH
• Concentration dependence of the inhibitory effect of mycotrienin I and...
• Monoenomycin: A Simplified Trienomycin A Analogue That Manifests Anticancer Activity - PMC / NIH
• Mycotrienin II, a translation inhibitor that prevents ICAM-1 expression induced by pro-inflamm
• mycotrienin II 82189-04-6 wiki - Guidechem

Sources

• 1. mdpi.com [mdpi.com]
• 2. Mycotrienins. A new class of potent inhibitors of osteoclastic bone resorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. Monoenomycin: A Simplified Trienomycin A Analogue That Manifests Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mycotrienin II, a translation inhibitor that prevents ICAM-1 expression induced by pro-inflammatory cytokines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Mycotrienin II Target Validation

Introduction: The Imperative of Target Validation for Natural Products

Mycotrienin II, an ansamycin antibiotic isolated from Streptomyces species, represents a class of natural products with demonstrated antitumor and other potent biological activities.[1][2][3] Like many natural products, its therapeutic potential is often discovered before its precise molecular mechanism of action is fully elucidated.[4][5][6] For researchers and drug developers, moving from a promising phenotype—such as cancer cell death—to a viable therapeutic requires a rigorous process of target identification and, crucially, target validation.

Target validation is the experimental process that confirms a molecular target's role in the observed biological effect of a drug, thereby justifying its development for therapeutic application.[7][8] This guide provides a comparative framework for validating the molecular targets of Mycotrienin II, offering in-depth, field-proven insights into the causality behind experimental choices. We will compare and contrast key label-free methodologies, provide detailed protocols, and present a logical workflow for building a compelling target validation case.

Part 1: Deconstructing the Target Landscape of Mycotrienin II

Mycotrienin II belongs to the ansamycin family, a group of antibiotics known for their distinct ansa-bridge structure. The most famous member of this family, Rifampicin, targets bacterial DNA-dependent RNA polymerase. Another well-studied ansamycin, Geldanamycin, is a potent inhibitor of Heat Shock Protein 90 (HSP90).[9] Given this lineage, HSP90 has been a primary putative target for many ansamycins. HSP90 is a critical molecular chaperone responsible for the stability and function of numerous oncogenic "client" proteins, making it a highly attractive target in cancer therapy.[10][11]

However, Mycotrienin II has also been reported to inhibit protein synthesis and the expression of intercellular adhesion molecule-1 (ICAM-1) induced by pro-inflammatory cytokines.[2][12] This suggests a potentially more complex mechanism of action that may or may not be solely dependent on HSP90 inhibition. Therefore, a robust target validation strategy must not only confirm engagement with suspected targets like HSP90 but also remain open to discovering novel interacting partners.

Part 2: A Comparative Guide to Label-Free Target Validation Assays

For natural products like Mycotrienin II, label-free validation methods are often superior as they do not require chemical modification of the compound, which could alter its binding properties.[13][14] Here, we compare two powerful biophysical techniques: the Cellular Thermal Shift Assay (CETSA) and the Drug Affinity Responsive Target Stability (DARTS) assay.[15]

Feature	Cellular Thermal Shift Assay (CETSA)	Drug Affinity Responsive Target Stability (DARTS)
Principle	Ligand binding increases the thermal stability of the target protein, shifting its melting temperature (Tm).[16][17][18]	Ligand binding increases a protein's resistance to proteolytic digestion.[19][20][21]
Assay Environment	Can be performed in live cells, cell lysates, or even tissues, preserving the native cellular context.[15][16]	Typically performed in cell lysates, which may not fully replicate the intracellular environment.[15][22]
Key Advantage	Provides direct evidence of target engagement in a physiologically relevant setting.[16][17]	Does not require specialized heating equipment; relies on standard lab techniques like SDS-PAGE.[13]
Primary Readout	Quantification of soluble protein remaining after heat treatment, often by Western Blot or Mass Spectrometry.[16]	Quantification of intact protein remaining after limited proteolysis, typically by Western Blot.[19]
Considerations	Not all proteins exhibit a clear thermal shift upon ligand binding. Membrane proteins can be challenging.[23]	Requires careful optimization of protease type and concentration to achieve partial digestion.[19][21]

Expert Rationale: For Mycotrienin II, starting with CETSA in intact cancer cell lines is the recommended primary approach. This method's ability to confirm target engagement within a living cell provides the highest level of physiological relevance, a critical factor for validating a compound's mechanism of action.[15][16] DARTS serves as an excellent orthogonal method to confirm findings from CETSA. If CETSA results are ambiguous, or if a more straightforward initial screen is desired, DARTS provides a robust alternative.[15]

Workflow for Mycotrienin II Target Validation

This diagram outlines a logical progression for validating the molecular targets of Mycotrienin II, integrating both CETSA and DARTS methodologies.

Caption: A streamlined workflow for Mycotrienin II target validation.

Part 3: In-Depth Experimental Protocols

The following protocols are designed to be self-validating systems. Each includes critical controls and explains the causality behind the experimental choices.

Protocol 1: Cellular Thermal Shift Assay (CETSA) for HSP90 Engagement

This protocol is designed to determine if Mycotrienin II directly binds to and stabilizes HSP90 in intact cancer cells.

Principle: The binding of a ligand, such as Mycotrienin II, to its target protein, HSP90, generally increases the protein's conformational stability.[16] This increased stability makes the protein more resistant to thermal denaturation. By heating the cells across a temperature gradient and measuring the amount of soluble HSP90 that remains, we can detect a "thermal shift" in drug-treated samples compared to controls, which serves as direct evidence of target engagement.[17][18]

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Plate a suitable cancer cell line (e.g., A549 lung carcinoma) to 80-90% confluency.

  • Treat cells with a predetermined concentration of Mycotrienin II (e.g., 10 µM) or vehicle (DMSO) for 2-4 hours in culture medium. The concentration and time should be based on prior dose-response cytotoxicity assays.

• Heating and Lysis:

  • Harvest cells by trypsinization, wash with PBS, and resuspend in PBS containing protease inhibitors.

  • Aliquot the cell suspension into PCR tubes for each temperature point.

  • Heat the aliquots for 3 minutes across a temperature gradient (e.g., 40°C to 65°C in 2.5°C increments) using a thermal cycler, leaving one aliquot at room temperature as an unheated control.

  • Immediately cool the samples on ice for 3 minutes.

  • Lyse the cells by three cycles of freeze-thawing (liquid nitrogen followed by a 25°C water bath). Causality: This lysis method avoids detergents that could disrupt protein complexes or alter stability.

• Separation of Soluble and Insoluble Fractions:

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

  • Carefully collect the supernatant, which contains the soluble, non-denatured proteins.

• Analysis by Western Blot:

  • Normalize the protein concentration of the soluble fractions using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for HSP90. Use an antibody for a non-target protein (e.g., GAPDH) as a loading control and to demonstrate specificity.

  • Incubate with a secondary antibody and visualize the bands using chemiluminescence.

• Data Interpretation:

  • Quantify the band intensities for each temperature point.

  • Plot the percentage of soluble HSP90 relative to the unheated control against temperature for both Mycotrienin II-treated and vehicle-treated samples.

  • A rightward shift in the melting curve for the Mycotrienin II-treated sample indicates thermal stabilization and confirms direct target engagement.

Protocol 2: Drug Affinity Responsive Target Stability (DARTS) Assay

This protocol serves as an orthogonal method to confirm the interaction between Mycotrienin II and HSP90.

Principle: DARTS operates on the principle that when a small molecule binds to its target protein, it induces a conformational change that can protect the protein from proteolysis.[13][19][21] By treating cell lysates with a protease, the target protein will be preferentially spared from digestion in the presence of the binding ligand.[20]

Step-by-Step Methodology:

• Lysate Preparation:

  • Harvest untreated cancer cells and lyse them in M-PER buffer (or a similar non-denaturing lysis buffer) with protease inhibitors.[22]

  • Clarify the lysate by centrifugation at 18,000 x g for 20 minutes at 4°C.

  • Determine the protein concentration of the supernatant.

• Drug Incubation:

  • Aliquot the cell lysate. Treat aliquots with Mycotrienin II (e.g., 10 µM) or vehicle (DMSO) and incubate for 1 hour at room temperature. Causality: This pre-incubation allows the compound to bind to its target protein before the addition of the protease.

• Limited Proteolysis:

  • Add a protease, such as Pronase or Thermolysin, to each aliquot. The optimal protease and its concentration must be determined empirically. A good starting point is a 1:100 (protease:total protein) ratio.[21]

  • Incubate for a short, defined period (e.g., 10-30 minutes) at room temperature.

  • Stop the digestion by adding a loading buffer and immediately boiling the samples.

• Analysis by Western Blot:

  • Analyze the samples by SDS-PAGE and Western blot using an antibody against HSP90.

  • Include a "no protease" control to ensure the protein is stable in the lysate and a "vehicle + protease" control to show the baseline level of digestion.

• Data Interpretation:

  • Compare the intensity of the full-length HSP90 band in the Mycotrienin II-treated sample to the vehicle-treated sample.

  • A stronger, more intact band in the presence of Mycotrienin II indicates that the compound protected HSP90 from proteolytic degradation, thus confirming a direct binding interaction.[19]

Visualizing the CETSA Principle

The following diagram illustrates the core principle of the Cellular Thermal Shift Assay.

Caption: Ligand binding stabilizes the target protein against heat denaturation.

Part 4: Validating Functional Consequences

Confirming direct target binding is the first critical step. The second is to demonstrate that this engagement leads to the expected downstream functional consequences. For an HSP90 inhibitor, the canonical downstream effect is the degradation of its client proteins.[9][10]

Protocol 3: Assessing HSP90 Client Protein Degradation

• Cell Treatment: Treat cancer cells with increasing concentrations of Mycotrienin II for a longer duration (e.g., 24 hours).

• Lysate Preparation: Prepare whole-cell lysates from the treated cells.

• Western Blot Analysis: Perform Western blotting for known HSP90 client proteins critical to cancer cell survival, such as Akt, Raf-1, HER2, or mutant p53, depending on the cancer cell line used.[24] Also, probe for HSP90 itself and a loading control (e.g., Actin).

• Data Interpretation: A dose-dependent decrease in the levels of client proteins, without a decrease in HSP90 itself, is the hallmark of HSP90 inhibition. This result functionally validates that the binding of Mycotrienin II to HSP90 disrupts its chaperone activity, leading to the degradation of its oncogenic clients.

The validation of Mycotrienin II's molecular target(s) is a multi-step process that requires rigorous, orthogonal approaches. By employing a primary validation method like CETSA to demonstrate target engagement in a native cellular context, confirming this interaction with a secondary method like DARTS, and finally, linking this engagement to a functional cellular outcome, researchers can build a robust and compelling case. This structured approach not only elucidates the compound's mechanism of action but also provides the confidence needed to advance a promising natural product through the drug development pipeline.

References

• Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Retrieved from [Link]

• University of Cambridge. (n.d.). Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets. Retrieved from [Link]

• Pike, T. P., et al. (2022). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 33(8), 1215-1219. Retrieved from [Link]

• Lomenick, B., et al. (2011). Drug Affinity Responsive Target Stability (DARTS) for Small-Molecule Target Identification. Current Protocols in Chemical Biology, 3(4), 163-180. Retrieved from [Link]

• Peng, T., et al. (2019). Drug Affinity-Responsive Target Stability (DARTS). Bio-protocol, 9(12), e3269. Retrieved from [Link]

• Boyaci, F., et al. (2018). Mode of Action of Kanglemycin A, an Ansamycin Natural Product that Is Active against Rifampicin-Resistant Mycobacterium tuberculosis. Cell Chemical Biology, 25(10), 1246-1254.e5. Retrieved from [Link]

• West, A. P., et al. (2024). Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. bioRxiv. Retrieved from [Link]

• Pai, M. Y., et al. (2015). Target identification using drug affinity responsive target stability (DARTS). Journal of Visualized Experiments, (95), e52441. Retrieved from [Link]

• Wang, Y., et al. (2023). Labeled and Label-Free Target Identifications of Natural Products. Journal of Medicinal Chemistry. Retrieved from [Link]

• Floss, H. G., & Yu, T. W. (2005). Ansamycin antibiotics: a discovery, classification, biosynthesis and biological activities. Current Opinion in Chemical Biology, 9(5), 485-492. Retrieved from [Link]

• Creative Biolabs. (n.d.). Natural Bioactive Compound Target Identification. Retrieved from [Link]

• Zhang, B., et al. (2021). Currently Available Strategies for Target Identification of Bioactive Natural Products. Frontiers in Chemistry, 9, 761609. Retrieved from [Link]

• Floss, H. G., & Yu, T. W. (2005). Rifamycin—Mode of Action, Resistance, and Biosynthesis. Chemical Reviews, 105(2), 621-632. Retrieved from [Link]

• Taylor & Francis. (n.d.). Ansamycin – Knowledge and References. Retrieved from [Link]

• Yamada, Y., et al. (2011). Mycotrienin II, a translation inhibitor that prevents ICAM-1 expression induced by pro-inflammatory cytokines. The Journal of Antibiotics, 64(5), 361-366. Retrieved from [Link]

• Wang, Y., et al. (2024). Target identification of natural products in cancer with chemical proteomics and artificial intelligence approaches. Journal of Hematology & Oncology, 17(1), 1-21. Retrieved from [Link]

• Urban, E., et al. (2022). Modifications, biological origin and antibacterial activity of naphthalenoid ansamycins. RSC Chemical Biology, 3(3), 253-287. Retrieved from [Link]

• Sasaki, T., et al. (1985). Studies on mycotrienin antibiotics, a novel class of ansamycins. IV. Microbial conversion of mycotrienin-II to mycotrienol-II, 34-hydroxymycotrienin-II and 22-O-beta-D-glucopyranosylmycotrienin-II by Bacillus megaterium. The Journal of Antibiotics, 38(6), 799-802. Retrieved from [Link]

• Sugita, M., et al. (1982). Studies on mycotrienin antibiotics, a novel class of ansamycins. I. Taxonomy, fermentation, isolation and properties of mycotrienins I and II. The Journal of Antibiotics, 35(11), 1460-1466. Retrieved from [Link]

• Floss, H. G., et al. (1991). Biosynthesis of the ansamycin antibiotic ansatrienin (mycotrienin) by Streptomyces collinus. Journal of the American Chemical Society, 113(10), 3845-3854. Retrieved from [Link]

• Ci, X., et al. (2022). HSP90 inhibitors and cancer: Prospects for use in targeted therapies (Review). International Journal of Oncology, 60(3), 1-1. Retrieved from [Link]

• Stratmann, A., et al. (1997). Biosynthesis of ansatrienin (mycotrienin) and naphthomycin. Identification and analysis of two separate biosynthetic gene clusters in Streptomyces collinus Tü 1892. Journal of Biological Chemistry, 272(45), 28398-28405. Retrieved from [Link]

• Hobbs, G. S., et al. (2018). Hsp90 inhibition disrupts JAK-STAT signaling and leads to reductions in splenomegaly in patients with myeloproliferative neoplasms. Haematologica, 103(10), 1625-1634. Retrieved from [Link]

• Djuzenova, C. S., et al. (2016). Dual PI3K- and mTOR-inhibitor PI-103 can either enhance or reduce the radiosensitizing effect of the Hsp90 inhibitor NVP-AUY922 in tumor cells: The role of drug-irradiation schedule. Oncotarget, 7(25), 37848-37864. Retrieved from [Link]

• Taldone, T., et al. (2008). Purine-Scaffold Hsp90 Inhibitors. Current Topics in Medicinal Chemistry, 8(13), 1138-1149. Retrieved from [Link]

• Chen, Y., et al. (2022). Discovery, Validation, and Target Prediction of Antibacterial and Antidiabetic Components of Archidendron clypearia Based on a Combination of Multiple Analytical Methods. Molecules, 27(19), 6527. Retrieved from [Link]

• Archer, H., et al. (2006). Target Validation in Drug Discovery. High-Content Screening, 1-14. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Page loading... [guidechem.com]
• 3. Studies on mycotrienin antibiotics, a novel class of ansamycins. I. Taxonomy, fermentation, isolation and properties of mycotrienins I and II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Natural Bioactive Compound Target Identification - Creative Biolabs [creative-biolabs.com]
• 6. Currently Available Strategies for Target Identification of Bioactive Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Importance of Target Identification & Validation in Drug Development | Danaher Life Sciences [lifesciences.danaher.com]
• 8. researchgate.net [researchgate.net]
• 9. HSP90 Inhibitors | HSP90 [hsp90.ca]
• 10. HSP90 inhibitors and cancer: Prospects for use in targeted therapies (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hsp90 inhibition disrupts JAK-STAT signaling and leads to reductions in splenomegaly in patients with myeloproliferative neoplasms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Drug Affinity Responsive Target Stability (DARTS) for Small-Molecule Target Identification | Springer Nature Experiments [experiments.springernature.com]
• 14. Target identification of natural products in cancer with chemical proteomics and artificial intelligence approaches | Cancer Biology & Medicine [cancerbiomed.org]
• 15. DARTS vs CETSA: Choosing the Right Assay for Target Validation - Creative Proteomics [creative-proteomics.com]
• 16. pelagobio.com [pelagobio.com]
• 17. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 18. Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Step-by-Step Protocol: How to Perform a DARTS Assay - Creative Proteomics [creative-proteomics.com]
• 20. Drug Affinity Responsive Target Stability (DARTS) Assay for Determining Drug-Target Interactions - Creative Proteomics [iaanalysis.com]
• 21. Target identification using drug affinity responsive target stability (DARTS) - PMC [pmc.ncbi.nlm.nih.gov]
• 22. bio-protocol.org [bio-protocol.org]
• 23. Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions | bioRxiv [biorxiv.org]
• 24. Purine-Scaffold Hsp90 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Structure-Activity Relationship (SAR) Guide for Mycotrienin Analogs: Benchmarking Ansamycin Efficacy in Oncology and Osteology

As a Senior Application Scientist navigating the complex landscape of natural product drug discovery, evaluating the structural nuances of macrolactams is critical for optimizing therapeutic efficacy. The triene-ansamycin family—specifically the Mycotrienins and their structural analogs (Trienomycins, Cytotrienins, and Quinotrierixins)—represents a highly versatile class of bioactive compounds. Characterized by a macrocyclic polyketide bridged by an aromatic core, these compounds exhibit potent, target-specific activities ranging from osteoclast inhibition to tumor cell apoptosis.

This guide provides an objective, data-driven comparison of Mycotrienin analogs, dissecting their Structure-Activity Relationships (SAR) and providing self-validating experimental protocols to benchmark their performance in preclinical assays.

Structural Determinants of Bioactivity (The SAR Framework)

The biological divergence of Mycotrienin analogs is dictated by subtle modifications to their "molecular basket" architecture. The core structure consists of an ansa bridge (containing a conjugated triene system) and an aromatic core.

The Aromatic Core: Oxidation State Dictates Target Specificity

The oxidation state of the aromatic core at Position 19 is the primary determinant of the compound's biological profile[1]:

• Quinone/Hydroquinone Cores (Mycotrienin I & II): The presence of a p-quinone (Mycotrienin I) or p-hydroquinone (Mycotrienin II) moiety is crucial for inhibiting osteoclastic bone resorption[2]. Mycotrienin II, the hydroquinone variant, is significantly more potent, suggesting that the reduced state enhances target binding affinity or cellular penetrance.

• Phenol Core (Trienomycin A): Replacing the redox-active quinone/hydroquinone with a nonredox-active phenol completely abolishes antifungal and osteoclast-inhibitory activities. However, this modification isolates and enhances potent anticancer/cytocidal activity[3].

The Macrolactam Ring & Side Chains

• The Triene Bridge (C4, C6, C8): The intact (E,E,E)-triene system is absolutely critical. Saturation or geometric alteration of these double bonds results in a near-total loss of bioactivity across all targets[1].

• C-13 Hydroxyl Group: The presence of an -OH group at C-13 is essential for the cytocidal activity observed in Trienomycin A and the translation-inhibitory effects of Cytotrienin A[2].

• C-22 Substitutions: Unlike the rigid requirements of the triene bridge, substitutions at C-22 are well tolerated, providing a valuable vector for synthetic optimization and linker attachment for Antibody-Drug Conjugates (ADCs)[1].

Structure-Activity Relationship (SAR) mapping of Mycotrienin analogs and their primary bioactivities.

Comparative Performance Analysis

To guide compound selection for specific therapeutic applications, the following table synthesizes the quantitative efficacy of key Mycotrienin analogs across established biological targets.

Compound	Aromatic Core	Primary Target / Mechanism	Key Indication	Efficacy Metric (IC50 / ED50)
Mycotrienin I	p-Quinone	pp60c-src Tyrosine Kinase	Osteoclast Inhibition	IC50 = 64 nM (Bone Resorption)[2]
Mycotrienin II	p-Hydroquinone	pp60c-src / Translation	Osteoclast / Antifungal	IC50 = 21 nM (Bone Resorption)[2]
Trienomycin A	Phenol	Unknown (Cytocidal)	Solid Tumors (HeLa)	IC50 = 128 nM (Antiproliferative)[3]
Cytotrienin A	Hydroquinone	eEF1A (Translation)	Leukemia (HL-60)	ED50 = 7.7 nM (Apoptosis)[4]
Quinotrierixin	Quinone	ER Stress (XBP1)	Unfolded Protein Response	IC50 = 67 nM (XBP1 Activation)[2]
Monoenomycin	Phenol (Simplified)	Unknown (Cytocidal)	Solid Tumors (HeLa)	IC50 = 470 nM (Antiproliferative)[5]

Mechanistic Pathways of Action

The pleiotropic effects of Mycotrienin analogs are driven by their ability to interface with distinct intracellular machinery depending on their structural conformation.

• Osteoclast Suppression: Mycotrienin I and II inhibit parathyroid hormone-stimulated bone resorption by diminishing the activity of the pp60c-src tyrosine kinase, a critical signaling node for osteoclast activation[1].

• Apoptosis & Translation Inhibition: Cytotrienin A and Mycotrienin II induce apoptosis in tumor cells by directly binding to eukaryotic elongation factor 1A (eEF1A). This interaction halts de novo protein synthesis, preventing the expression of pro-inflammatory and survival proteins like ICAM-1, ultimately triggering apoptotic cascades[6].

Mechanistic signaling pathways of Mycotrienin analogs targeting osteoclasts and tumor apoptosis.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step is grounded in causality to prevent false positives during SAR screening.

Protocol A: In Vitro Osteoclast Bone Resorption Assay (45Ca Release)

Purpose: To quantify the anti-resorptive potency of quinone/hydroquinone-bearing analogs (e.g., Mycotrienin I/II). Causality: Tracking the release of pre-labeled 45Ca from fetal bone matrices into the culture medium provides a highly sensitive, direct metric of osteoclast-mediated matrix degradation[2].

Step-by-Step Methodology:

• In Vivo Labeling: Inject pregnant Sprague-Dawley rats subcutaneously with 45Ca (isotope) at day 18 of gestation. Rationale: This ensures the fetal skeletal matrix is uniformly radiolabeled prior to explant.

• Explant Isolation: Dissect the mineralized shafts of the radii and ulnae from 19-day-old fetuses. Wash extensively in PBS to remove unbound isotope.

• Baseline Culture: Culture bones in BGJb medium supplemented with 1 mg/mL BSA for 24 hours. Self-Validation Checkpoint: Discard any bones showing abnormally high baseline 45Ca release, which indicates mechanical damage during dissection rather than osteoclast activity.

• Stimulation & Treatment: Transfer bones to fresh media containing a resorption stimulator (e.g., 10 nM Parathyroid Hormone) alongside the target Mycotrienin analog (titrated from 1 nM to 100 nM). Include a vehicle control and a positive inhibition control (e.g., calcitonin).

• Quantification: After 48 hours, measure the 45Ca radioactivity in both the culture medium and the trichloroacetic acid (TCA)-demineralized bone using liquid scintillation counting.

• Data Analysis: Calculate the percentage of 45Ca released: (Media 45Ca / Total 45Ca) * 100. Generate dose-response curves to determine the IC50.

Protocol B: Cell-Free Translation Inhibition Assay

Purpose: To confirm that the cytocidal effects of analogs like Cytotrienin A are mediated via direct inhibition of eEF1A[6]. Causality: Utilizing a cell-free reticulocyte lysate isolates the translational machinery from upstream membrane-receptor signaling, proving that the compound directly interacts with elongation factors.

Step-by-Step Methodology:

• System Preparation: Thaw nuclease-treated rabbit reticulocyte lysate on ice. Supplement with an amino acid mixture lacking leucine to force reliance on the radiolabeled tracer.

• Tracer Addition: Introduce [3H]-L-leucine (1 mCi/mL) to the master mix to monitor de novo peptide chain elongation.

• Compound Incubation: Aliquot the master mix and add varying concentrations of the ansamycin analog (0.01 µM to 10 µM). Self-Validation Checkpoint: Include Anisomycin or Cycloheximide as a positive control for translation inhibition. If the positive control fails to halt [3H] incorporation, the lysate has degraded.

• Reaction Initiation: Add exogenous luciferase mRNA (1 µg per reaction) to initiate translation. Incubate the reaction tubes at 30°C for exactly 90 minutes.

• Precipitation: Stop the reaction by adding 1 mL of ice-cold 10% TCA to precipitate all synthesized proteins.

• Detection: Collect the acid-insoluble precipitates on glass fiber filters (GF/C) via vacuum filtration. Wash thrice with 5% TCA, dry, and quantify [3H] incorporation via a scintillation counter. Reduced CPM (Counts Per Minute) directly correlates with eEF1A inhibition.

Conclusion

The Mycotrienin class of ansamycins offers a highly tunable scaffold for drug development. By understanding the critical SAR—specifically the necessity of the triene bridge and the target-shifting nature of the C-19 oxidation state—researchers can selectively engineer derivatives for either oncology (targeting eEF1A/translation) or osteology (targeting pp60c-src/bone resorption). Future optimization should focus on exploiting the tolerant C-22 position for targeted drug delivery systems.

Sources

• 1. Mycotrienins. A new class of potent inhibitors of osteoclastic bone resorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Monoenomycin: A Simplified Trienomycin A Analogue That Manifests Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]

Independent Verification of Mycotrienin II’s Effects on Bone Resorption: A Comparative Guide

As drug development professionals and skeletal biologists seek novel therapeutics for osteolytic diseases, targeting osteoclast function remains a primary strategy. While bisphosphonates like Alendronate dominate the clinical landscape, their mechanism—inducing osteoclast apoptosis—can lead to long-term suppression of bone turnover.

This guide provides an independent, mechanistic comparison of Mycotrienin II (also known as Ansatrienin B), a benzoquinone ansamycin isolated from Streptomyces rishirensis, against established alternatives. By analyzing its unique capacity to uncouple osteoclast activation from survival, we outline a self-validating experimental framework for evaluating its efficacy in preclinical models.

Mechanistic Grounding: Mycotrienin II vs. Clinical Alternatives

To effectively design verification assays, one must first understand the divergent pathways through which these compounds operate.

Mycotrienin II (Ansatrienin B): Unlike bisphosphonates, Mycotrienin II does not primarily rely on inducing cell death to halt bone resorption. Instead, it acts as a potent inhibitor of the pp60c-src tyrosine kinase [1]. The c-src gene product is absolutely essential for osteoclasts to form the ruffled border—the highly folded membrane structure required for the secretion of protons and proteases into the resorption lacuna. By inhibiting pp60c-src, Mycotrienin II prevents ruffled border formation, rendering the osteoclast functionally inert without immediately triggering apoptosis[1]. Additionally, it acts as a direct translation inhibitor, suppressing pro-inflammatory cytokine-induced ICAM-1 expression, which further blunts osteoclastogenesis[2].

Alendronate (Clinical Standard): Alendronate is a nitrogen-containing bisphosphonate that internalizes into osteoclasts and competitively inhibits farnesyl pyrophosphate (FPP) synthase within the mevalonate pathway[3]. This prevents the geranylgeranylation of small GTP-binding proteins (like Rab and Rho) essential for cytoskeletal reorganization and vesicular fusion, ultimately forcing the osteoclast into apoptosis[4].

Herbimycin A (Structural Comparator): Herbimycin A is another benzoquinone ansamycin that shares Mycotrienin II's mechanism of targeting pp60c-src tyrosine kinase to inhibit bone resorption[5]. It serves as an ideal positive control for validating src-dependent mechanistic assays.

Mechanistic comparison of Mycotrienin II and Alendronate in inhibiting bone resorption.

Quantitative Performance Comparison

When benchmarking Mycotrienin II, quantitative data reveals its high potency. It achieves half-maximal inhibition (IC50) in the low nanomolar range, comparable to or exceeding clinical bisphosphonates[1].

Compound	Primary Target	Cellular Outcome	Bone Resorption IC50	Clinical Status
Mycotrienin II	pp60c-src Kinase & Translation	Defective ruffled border	~21 nM	Preclinical / Research
Herbimycin A	pp60c-src Kinase	Defective ruffled border	~100 ng/mL	Preclinical / Research
Alendronate	FPP Synthase (Mevalonate)	Apoptosis / Cytoskeleton collapse	~10-50 nM	FDA Approved

Data synthesized from 6,3, and [J. Clin. Invest.[5]]().

Experimental Verification Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems . By coupling a functional matrix degradation assay (45Ca release) with a morphological viability assay (TRAP/MTS), researchers can definitively prove that Mycotrienin II inhibits resorption through targeted kinase inhibition rather than generalized cytotoxicity.

Protocol A: Fetal Rat Long Bone 45Ca Release Assay

Causality: Organ cultures preserve the complex 3D microenvironment and osteoblast-osteoclast coupling. Direct quantification of mobilized 45Ca provides a highly sensitive, functional readout of actual bone matrix degradation, which is superior to merely counting osteoclast numbers.

• In Vivo Labeling: Inject pregnant rats (18 days gestation) subcutaneously with 50 µCi of 45CaCl2. Rationale: Incorporates the radiotracer deeply into the fetal mineralized matrix.

• Dissection: At day 19, aseptically isolate the fetal radii and ulnae. Remove cartilaginous ends to isolate the mineralized shafts.

• Pre-culture (Washout): Culture bones for 24 hours in BGJb medium supplemented with 1 mg/mL BSA. Discard the media to eliminate loosely bound, non-cell-mediated 45Ca exchange.

• Treatment Phase: Transfer bones to fresh media containing:

  • Control: Vehicle (DMSO <0.1%).

  • Stimulator: Parathyroid Hormone (PTH) at 10 nM.

  • Test: PTH (10 nM) + Mycotrienin II (titrated from 1 nM to 100 nM).

  • Positive Control: PTH (10 nM) + Alendronate (50 nM).

• Quantification: After 5 days, measure the 45Ca released into the media via liquid scintillation counting. Decalcify the remaining bone in 5% TCA to measure retained 45Ca.

• Validation Metric: Calculate the percentage of total 45Ca released. The assay is validated if the PTH group shows a >2-fold increase over the vehicle control.

Protocol B: TRAP Staining & Parallel Viability Assay

Causality: Because Mycotrienin II inhibits ruffled border formation without immediately killing the cell, treated cultures should still exhibit multinucleated TRAP-positive cells that are metabolically active, unlike Alendronate-treated cultures which will show widespread apoptosis.

• Cell Isolation: Isolate bone marrow macrophages (BMMs) from the tibiae and femora of 6-week-old mice.

• Differentiation: Plate BMMs in 96-well plates (10,000 cells/well) in α-MEM containing 10% FBS, 30 ng/mL M-CSF, and 50 ng/mL RANKL.

• Compound Exposure: On day 3 (when pre-osteoclasts form), add Mycotrienin II (20 nM) or Alendronate (50 nM).

• Parallel Readouts (Day 5):

  • Plate 1 (Morphology): Fix cells in 4% paraformaldehyde and stain for Tartrate-Resistant Acid Phosphatase (TRAP). Count multinucleated (≥3 nuclei) TRAP+ cells.

  • Plate 2 (Viability): Perform an MTS assay to measure metabolic activity.

• Validation Metric: Mycotrienin II treatment should yield a high MTS viability signal despite a lack of functional resorption pits (if cultured on dentine slices), validating its non-apoptotic mechanism.

Conclusion

For drug development professionals, Mycotrienin II represents a critical tool for decoupling osteoclast survival from bone-resorbing function. While bisphosphonates like Alendronate remain the clinical standard by inducing apoptosis, Mycotrienin II's targeted inhibition of pp60c-src kinase offers a pathway to halt bone loss while potentially preserving the osteoclast's role in osteoblast cross-talk.

References

• Mycotrienins.
• mycotrienin II 82189-04-6 wiki Source: Guidechem URL
• Mycotrienins inhibit translation/ICAM-1 expression Source: The Journal of Antibiotics URL
• Alendronate mechanism of action: geranylgeraniol, an intermediate in the mevalonate pathway, prevents inhibition of osteoclast formation, bone resorption, and kinase activation in vitro Source: PNAS URL
• Herbimycin A, a pp60c-src tyrosine kinase inhibitor, inhibits osteoclastic bone resorption in vitro and hypercalcemia in vivo Source: Journal of Clinical Investigation / PubMed URL

Sources

• 1. Mycotrienins. A new class of potent inhibitors of osteoclastic bone resorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 3. pnas.org [pnas.org]
• 4. Alendronate mechanism of action: geranylgeraniol, an intermediate in the mevalonate pathway, prevents inhibition of osteoclast formation, bone resorption, and kinase activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Herbimycin A, a pp60c-src tyrosine kinase inhibitor, inhibits osteoclastic bone resorption in vitro and hypercalcemia in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. guidechem.com [guidechem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Mycotrienin II

Comprehensive Safety and Operational Guide for Handling Mycotrienin II (Ansatrienin B)

Introduction Mycotrienin II (synonymous with Ansatrienin B; CAS: 82189-04-6) is a highly potent ansamycin antibiotic and antifungal agent originally isolated from Streptomyces species [1]. In drug development and molecular biology, it is utilized for its profound ability to inhibit eukaryotic protein translation and suppress pp60c-src kinase activity [2]. However, these exact mechanisms of action render it highly hazardous to laboratory personnel. This guide provides a comprehensive, causality-driven framework for the safe handling, reconstitution, and disposal of Mycotrienin II.

Mechanistic Grounding: The Causality of Toxicity To understand the necessity of stringent Personal Protective Equipment (PPE), one must examine the compound's molecular targets. Mycotrienin II is not a benign biochemical; it is a targeted cytotoxin. It specifically inhibits translation at the protein synthesis stage by blocking L-leucine incorporation (IC50 = 58 nM) [1]. Furthermore, it is a potent inhibitor of pp60c-src kinase (IC50 = 50 nM), a pathway critical for osteoclastic bone resorption [2]. Accidental systemic exposure—whether via inhalation of aerosolized powder or transdermal absorption of reconstituted solutions—can lead to severe off-target kinase inhibition and cellular toxicity in healthy human tissues.

Mycotrienin II mechanism of action highlighting targets that necessitate stringent exposure controls.

Hazard Identification & Toxicological Profile Mycotrienin II is classified under the Globally Harmonized System (GHS) as acutely toxic across multiple exposure routes . The following quantitative and qualitative hazard data dictate our operational parameters.

Table 1: GHS Hazard Classification and Operational Implications for Mycotrienin II

Hazard Class	Category	Hazard Statement	Operational Implication
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	Strict prohibition of food/drink; mandate face shields during splash risks.
Acute Toxicity (Dermal)	Category 4	H312: Harmful in contact with skin	Necessitates impermeable double-gloves to prevent systemic absorption.
Acute Toxicity (Inhalation)	Category 4	H332: Harmful if inhaled	Mandates handling of lyophilized powders exclusively within a certified BSC.
Eye Irritation	Category 2A	H319: Causes serious eye irritation	Requires tight-fitting safety goggles (ANSI Z87.1 compliant).

Note: The intraperitoneal LD50 in mice is reported at 80 mg/kg .

Personal Protective Equipment (PPE) Matrix The selection of PPE must dynamically adapt to the physical state of the compound. Mycotrienin II is highly soluble in organic solvents such as DMSO, ethanol, and dimethyl formamide (DMF) [3]. Critical Insight: DMSO acts as a transdermal carrier. If a DMSO solution of Mycotrienin II contacts the skin, the solvent will rapidly transport the cytotoxin directly into the bloodstream.

Table 2: Scenario-Based PPE Requirements

PPE Category	Powder Handling (Weighing/Reconstitution)	Solution Handling (In Vitro Assays)	Causality & Scientific Rationale
Hand Protection	Double-layered Nitrile gloves.	Double-layered Nitrile or Neoprene gloves.	Outer glove must be discarded immediately if contaminated with DMSO to prevent transdermal drug delivery.
Eye/Face Protection	ANSI Z87.1 Safety Goggles.	Safety Goggles + Face Shield.	Prevents mucosal absorption from aerosolized powder or liquid splashes during pipetting.
Body Protection	Disposable, front-closing Tyvek lab coat.	Standard chemically resistant lab coat.	Tyvek prevents fine lyophilized powder from adhering to woven fabrics, eliminating secondary exposure.
Respiratory	N95 or P100 particulate respirator.	Not required if handled inside a certified hood.	Mitigates H332 (Inhalation toxicity) risk from electrostatic powder dispersion.

Standard Operating Procedure: Handling & Reconstitution Workflow To ensure self-validating safety, follow this procedural sequence when preparing Mycotrienin II stock solutions. This protocol is designed to prevent aerosolization and maintain chemical integrity.

• Environment Validation :

  • Verify the inward airflow of the Class II Biological Safety Cabinet (BSC) or chemical fume hood. Self-Validation: Check the magnehelic gauge or digital airflow monitor; do not proceed if the alarm is active.

  • Line the workspace with plastic-backed absorbent bench paper to contain potential micro-spills.

• Vial Equilibration :

  • Mycotrienin II is shipped and stored at -20°C [3]. Allow the sealed vial to equilibrate to room temperature in a desiccator for at least 30 minutes before opening.

  • Causality: Opening a cold vial causes atmospheric moisture condensation on the powder. This not only degrades the ansamycin structure but also alters the apparent mass, invalidating subsequent molarity calculations.

• Reconstitution (Aerosol Mitigation) :

  • Centrifuge the vial briefly (10,000 x g for 10 seconds) to ensure all powder is pelleted at the bottom, removing material from the cap threads.

  • Using a positive displacement pipette, inject the solvent (e.g., DMSO) directly onto the pellet.

  • Do not vortex vigorously. Instead, gently swirl or pipette up and down to dissolve. Causality: Vortexing generates micro-aerosols that can escape the vial upon opening, increasing inhalation risk.

• Aliquoting and Storage :

  • Purge the headspace of the storage vials with an inert gas (Argon or Nitrogen) to prevent oxidation of the compound [3].

  • Seal tightly, label with concentration and date, and return immediately to -20°C.

Spill Management and Disposal Plan Mycotrienin II is an ecological hazard and must not be disposed of in household garbage or the municipal sewage system .

Protocol for Solid Powder Spills (Inside Hood):

• Do not sweep. Sweeping mechanically aerosolizes the active pharmaceutical ingredient (API).

• Cover the powder gently with absorbent paper towels dampened with water or 70% ethanol to suppress dust generation.

• Wipe the area carefully, folding the paper inward to trap the powder.

• Decontaminate the surface with a 1% sodium hypochlorite solution, followed by a water rinse, to chemically degrade residual ansamycin structures.

Protocol for Liquid Spills (DMSO/Ethanol Solutions):

• Apply a universal chemical absorbent pad or vermiculite directly over the spill.

• Once fully absorbed, transfer the material into a hazardous waste container using disposable spatulas.

• Wash the area thoroughly with soap and water. Causality: DMSO can degrade certain benchtop finishes and leave toxic, invisible residues if not properly washed away.

Disposal Logistics: All contaminated consumables (pipette tips, bench paper, gloves, empty vials) and residual chemical must be placed in a clearly labeled, sealable hazardous waste container. Coordinate with your institutional Environmental Health and Safety (EHS) department for high-temperature incineration by a licensed biohazardous waste contractor .

References

• Votta, B. J., et al. (1995). Mycotrienins. A New Class of Potent Inhibitors of Osteoclastic Bone Resorption. PubMed. Retrieved from[Link]

• Garreau de Loubresse, N., et al. (2014). A Quick Guide to Small-Molecule Inhibitors of Eukaryotic Protein Synthesis. PMC - NIH. Retrieved from[Link]

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mycotrienins. A new class of potent inhibitors of osteoclastic bone resorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]